6-Bromo-2-(piperidin-1-yl)quinoline

Core Science & Biosynthesis

Mechanism of Action of 6-Bromo-2-(piperidin-1-yl)quinoline Derivatives: A Comprehensive Technical Guide

Executive Summary

The 6-bromo-2-(piperidin-1-yl)quinoline scaffold represents a highly privileged pharmacophore in modern medicinal chemistry, exhibiting profound polypharmacology. By strategically combining a quinoline core, an electron-donating piperidine moiety, and a lipophilic bromine atom at the C-6 position, researchers have developed potent agents primarily targeting neurodegenerative disorders (via cholinesterase inhibition) and infectious diseases (via antimalarial mechanisms)[1]. As a Senior Application Scientist, I have structured this whitepaper to dissect the structural rationale, molecular mechanisms, and self-validating experimental protocols required to evaluate these derivatives.

Structural Rationale & Pharmacophore Modeling

The therapeutic efficacy of 6-bromo-2-(piperidin-1-yl)quinoline derivatives is not coincidental; it is the result of precise molecular engineering designed to exploit specific enzymatic pockets and physiological environments.

• The Quinoline Core: Functions as the primary aromatic anchor. In neuropharmacology, it is known to bind to the Peripheral Anionic Site (PAS) of acetylcholinesterase (AChE) via strong π−π stacking interactions[2]. In parasitology, it forms a stable complex with free heme[3].

• The C-2 Piperidine Moiety: The introduction of a piperidine ring at the 2-position provides a weakly basic, bulky, electron-donating side chain. This basicity is critical for pH-trapping in the acidic digestive vacuole of Plasmodium falciparum[4]. In AChE, the piperidine ring extends down the narrow enzymatic gorge to interact with the Catalytic Active Site (CAS) via cation- π and arene-H interactions[2].

• The 6-Bromo Substitution (Causality of Halogenation): Halogenation at the 6-position is a deliberate choice to enhance both pharmacodynamics and pharmacokinetics. Bromine increases the overall lipophilicity (LogP) of the molecule, facilitating superior Blood-Brain Barrier (BBB) penetration required for CNS targets. Furthermore, structure-activity relationship (SAR) studies on related quinoline/acridine systems (such as tacrine) demonstrate that a 6-halogen substitution drastically lowers the IC50 by forming highly specific halogen bonds within the hydrophobic pockets of the target enzyme[5].

Neuropharmacological Mechanism: Dual-Site Cholinesterase Inhibition

Alzheimer’s disease (AD) pathology is driven by cholinergic deficits and β -amyloid (A β ) aggregation. AChE accelerates A β plaque formation by acting as a chaperone at its Peripheral Anionic Site (PAS)[6].

6-Bromo-2-(piperidin-1-yl)quinoline derivatives act as mixed-type, dual-binding site inhibitors .

• PAS Blockade: The rigid, planar 6-bromoquinoline core interacts with Trp286 at the PAS via π−π stacking. This steric occlusion physically prevents AChE from interacting with A β peptides, thereby halting AChE-induced A β fibrillogenesis[7].

• CAS Blockade: The flexible piperidine ring penetrates the 20 Å deep active-site gorge, interacting with Trp86 and Tyr341 at the CAS. This prevents the hydrolysis of acetylcholine, restoring synaptic neurotransmitter levels[2].

Fig 1. Dual-binding mechanism of the derivative within the AChE enzymatic gorge.

Antimalarial Mechanism: Heme Polymerization Inhibition

The malarial parasite Plasmodium falciparum degrades host hemoglobin in its acidic digestive vacuole, releasing toxic free heme (ferriprotoporphyrin IX). To survive, the parasite crystallizes this heme into inert hemozoin.

Derivatives of 2-(piperidin-1-yl)quinoline exploit a two-step mechanism to induce parasite death:

• Vacuolar Accumulation (pH Trapping): The piperidine nitrogen possesses a pKa that allows the molecule to remain unprotonated in the neutral blood plasma, easily crossing the parasite's membranes. Once inside the highly acidic digestive vacuole (pH ~4.7), the piperidine nitrogen becomes protonated. This cationic state traps the drug inside the vacuole, leading to massive localized accumulation[4].

• Hemozoin Inhibition: The quinoline core forms a π−π complex with the porphyrin ring of the free heme. The steric bulk of the 6-bromo and piperidine groups prevents the heme molecules from stacking into the hemozoin crystal lattice. The resulting buildup of oxidative free heme lyses the parasite[3].

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. The synthesis utilizes microwave irradiation to prevent thermal degradation of the piperidine ring, while the kinetic assays utilize continuous spectrophotometric monitoring to immediately flag data anomalies.

Protocol A: Microwave-Assisted Synthesis of the Scaffold

Causality: Microwave-assisted synthesis provides uniform heating, drastically reducing reaction times from hours to minutes and minimizing the formation of thermodynamic side-products[8].

• Reagents: 6-bromo-2-chloroquinoline-3-carbaldehyde (1.0 eq), piperidine (1.5 eq), and a phase transfer catalyst (e.g., CTAB) in PEG-400[9].

• Reaction: Place the mixture in a microwave synthesizer vessel. Irradiate at 150 W, maintaining a temperature of 110°C for 5–8 minutes.

• Workup: Cool the mixture to room temperature and pour over crushed ice. The basic piperidine moiety allows for precipitation in cold aqueous conditions.

• Validation: Filter, wash with cold ethanol, and recrystallize. Validate the substitution via 1 H-NMR (look for the disappearance of the C-2 chloro-associated shifts and the appearance of piperidine multiplet peaks at δ 1.6-3.8 ppm)[9].

Protocol B: Ellman’s Assay for AChE Kinetic Analysis

Causality: Ellman's method uses DTNB, which reacts with the thiocholine produced by AChE to form a yellow 5-thio-2-nitrobenzoate anion. This allows real-time, continuous tracking of enzyme kinetics at 412 nm, ensuring the calculated IC50 is based on linear steady-state velocity[7].

• Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Dissolve the 6-bromo-2-(piperidin-1-yl)quinoline derivative in DMSO (final assay DMSO concentration <1% to prevent enzyme denaturation).

• Incubation: In a 96-well microplate, combine 140 μ L buffer, 20 μ L of test compound (varying concentrations), and 20 μ L of AChE (0.22 U/mL). Incubate at 25°C for 15 minutes to allow equilibrium binding at the PAS and CAS.

• Initiation: Add 10 μ L of 10 mM DTNB and 10 μ L of 15 mM acetylthiocholine iodide (ATCI).

• Data Acquisition: Immediately read the absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

• Validation (Lineweaver-Burk): Plot 1/V vs 1/[S] . A mixed-type inhibitor will show lines that intersect in the second quadrant (decreasing Vmax​ and increasing Km​ ), validating dual-site binding[7].

Fig 2. Self-validating experimental workflow for synthesizing and evaluating cholinesterase inhibitors.

Quantitative Data Summary

The table below synthesizes the typical pharmacological profile of halogenated 2-(piperidin-1-yl)quinoline derivatives, demonstrating their potent nanomolar to low-micromolar efficacy across different targets.

Target / Assay	Strain / Enzyme Source	Observed Activity (IC 50​ / K i​ )	Mechanism / Notes
Acetylcholinesterase (AChE)	Human recombinant / Electrophorus	0.15 μ M – 9.68 μ M	Mixed-type inhibition; Dual binding at PAS and CAS[8].
Butyrylcholinesterase (BChE)	Equine serum	0.10 μ M – 11.59 μ M	High selectivity dependent on linker length[2][8].
A β Aggregation	Thioflavin T fluorescence assay	~50 μ M	Inhibition of AChE-induced fibrillogenesis via PAS blockade[7].
Antimalarial (CQ-Sensitive)	P. falciparum (NF54)	12 nM – 26 nM	Inhibition of hemozoin formation; high accumulation via pH trapping[4][10].
Antimalarial (CQ-Resistant)	P. falciparum (K1)	15 nM – 25 nM	Evades PfCRT efflux pump due to piperidine modification[4][10].

References

• Munir, R., et al. (2020). Synthesis of 6/8-methyl-(2-piperidin-1-yl)quinoline-3-carbaldehydes: A facile CTAB catalyzed protocol. ResearchGate. Retrieved from [Link]

• Van de Walle, T., et al. (2020). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. PMC / NIH. Retrieved from[Link]

• Sang, Z., et al. (2022). SAR studies of quinoline and derivatives as potential treatments for Alzheimer's disease. Arabian Journal of Chemistry. Retrieved from [Link]

• Bharadwaj Srinivasa, S., et al. (2020). Quinoline conjugates for enhanced antimalarial activity: a review on synthesis by molecular hybridization and structure-activity relationship (SAR) investigation. PMC / NIH. Retrieved from[Link]

• Desai, N., et al. (2021). Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. Frontiers in Chemistry. Retrieved from [Link]

• Muñoz-Ruiz, P., et al. (2009). Pyrano[3,2-c]quinoline−6-Chlorotacrine Hybrids as a Novel Family of Acetylcholinesterase- and β-Amyloid-Directed Anti-Alzheimer Compounds. ACS Publications. Retrieved from[Link]

• Mantoani, S. P., et al. (2016). Novel Triazole-Quinoline Derivatives as Selective Dual Binding Site Acetylcholinesterase Inhibitors. MDPI Molecules. Retrieved from[Link]

• Zaib, S., et al. (2021). Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. PMC / NIH. Retrieved from [Link]

• Recanatini, M., et al. (2000). SAR of 9-Amino-1,2,3,4-tetrahydroacridine-Based Acetylcholinesterase Inhibitors: Synthesis, Enzyme Inhibitory Activity, QSAR, and Structure-Based CoMFA of Tacrine Analogues. Journal of Medicinal Chemistry (ACS). Retrieved from [Link]

Sources

• 1. 2-(Piperidin-1-yl)quinoline-3-carbaldehyde|CAS 326008-59-7 [benchchem.com]
• 2. SAR studies of quinoline and derivatives as potential treatments for Alzheimer’s disease - Arabian Journal of Chemistry [arabjchem.org]
• 3. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel Triazole-Quinoline Derivatives as Selective Dual Binding Site Acetylcholinesterase Inhibitors | MDPI [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine [frontiersin.org]

1H and 13C NMR characterization of 6-Bromo-2-(piperidin-1-yl)quinoline

An In-Depth Technical Guide to the ¹H and ¹³C NMR Characterization of 6-Bromo-2-(piperidin-1-yl)quinoline

Authored by: Gemini, Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled and indispensable technique in modern organic chemistry for the unambiguous structural elucidation of novel molecules. This guide provides a comprehensive, in-depth analysis of the ¹H and ¹³C NMR spectra of 6-Bromo-2-(piperidin-1-yl)quinoline, a substituted heterocyclic compound of interest in medicinal chemistry and materials science. As a Senior Application Scientist, this paper moves beyond a simple recitation of data, offering field-proven insights into the causal relationships between molecular structure and spectral output. We will explore detailed experimental protocols, the rationale behind parameter selection, and a systematic interpretation of proton and carbon spectra, including advanced techniques like DEPT-135. Every claim is substantiated with authoritative references, ensuring the scientific integrity and trustworthiness required by researchers, scientists, and drug development professionals.

Introduction: The Molecule and the Method

6-Bromo-2-(piperidin-1-yl)quinoline is a derivative of quinoline, a heterocyclic aromatic scaffold prevalent in a wide range of pharmacologically active compounds and functional materials. The molecule's structure, featuring a brominated benzene ring fused to a pyridine ring substituted with a piperidinyl group, presents a rich and informative case for NMR analysis. Each substituent—the bromine atom, the piperidinyl ring, and the inherent asymmetry of the quinoline core—exerts distinct electronic effects that are precisely mapped by NMR spectroscopy.

The definitive characterization of such molecules is paramount, as even minor structural ambiguities can have profound implications for biological activity, reactivity, and material properties. NMR spectroscopy provides a non-destructive, high-resolution window into the molecular framework, allowing for the precise assignment of every proton and carbon atom. This guide will systematically deconstruct the NMR data to build a complete and validated structural picture of the title compound.

Figure 1: Chemical Structure of 6-Bromo-2-(piperidin-1-yl)quinoline

Caption: Molecular structure of 6-Bromo-2-(piperidin-1-yl)quinoline with atom numbering.

Experimental Protocols: A Self-Validating System

Acquiring high-quality, reproducible NMR data is the foundation of accurate structural analysis. The protocol described below is designed to be a self-validating system, ensuring optimal resolution, signal-to-noise, and data integrity.

Sample Preparation

The choice of solvent and sample concentration is a critical first step that can significantly influence the resulting spectrum.[1]

• Analyte Preparation : Weigh approximately 10-15 mg of 6-Bromo-2-(piperidin-1-yl)quinoline. The sample should be dry and free of particulate impurities.

• Solvent Selection : Dissolve the sample in ~0.6 mL of Chloroform-d (CDCl₃).

  • Causality : CDCl₃ is a standard choice for many organic molecules due to its excellent dissolving power and relatively clean spectral window.[2] It is crucial to use a deuterated solvent to avoid overwhelming the spectrum with solvent protons. The residual CHCl₃ peak at ~7.26 ppm also serves as a convenient internal reference for the ¹H spectrum.

• Internal Standard : Tetramethylsilane (TMS) is added as the internal standard for referencing both ¹H and ¹³C spectra to 0.00 ppm.

• Transfer : Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height is adequate for the instrument's detector coil.

NMR Data Acquisition

These experiments are typically performed on a 400 MHz or 500 MHz spectrometer.[3][4]

• Spectrometer Preparation : Insert the sample, lock onto the deuterium signal of the CDCl₃, and shim the magnetic field to achieve optimal homogeneity.[5] Tuning the probe for the ¹H and ¹³C frequencies is essential for maximizing signal sensitivity.[5][6]

• ¹H NMR Acquisition :

  • Pulse Angle : A 30-45° pulse angle is recommended to balance signal intensity with a shorter relaxation delay.[5]

  • Acquisition Time (aq) : Set to 3-4 seconds to ensure good digital resolution.

  • Relaxation Delay (d1) : A delay of 1-2 seconds is typically sufficient.

  • Number of Scans (ns) : 16 to 64 scans are usually adequate for achieving a good signal-to-noise ratio for a sample of this concentration.

• ¹³C and DEPT-135 NMR Acquisition :

  • Pulse Program : For standard ¹³C, use a pulse program with proton noise decoupling (e.g., zgpg30) to simplify the spectrum to singlets for each carbon. For quantitative analysis, an inverse-gated decoupling sequence is necessary to suppress the Nuclear Overhauser Effect (NOE).[7][8]

  • DEPT-135 : Utilize a standard DEPT-135 pulse sequence. This experiment differentiates carbons based on the number of attached protons: CH and CH₃ signals appear as positive peaks, while CH₂ signals appear as negative (inverted) peaks. Quaternary carbons are not observed.[9][10][11]

  • Acquisition Time (aq) : ~2 seconds.

  • Relaxation Delay (d1) : 2 seconds.

  • Number of Scans (ns) : Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is required, often taking an hour or longer.[8][12]

Caption: Experimental workflow for NMR characterization.

¹H NMR Spectral Analysis: Decoding the Proton Environment

The ¹H NMR spectrum provides three key pieces of information: chemical shift (δ), integration, and multiplicity (splitting pattern).[13] Analyzing these features allows for the precise assignment of each proton.

Aromatic Region (δ 7.0 - 8.5 ppm)

The quinoline core gives rise to five distinct signals in this region. The substitution pattern breaks the symmetry, and the electronic effects of the bromine and piperidinyl groups dictate the chemical shifts.

• H-3 and H-4 : These two protons on the pyridine ring form a simple AX spin system, appearing as two doublets with a typical ortho coupling constant (³J ≈ 8-9 Hz).

  • The electron-donating piperidinyl group at C-2 strongly shields the adjacent H-3 proton, shifting it significantly upfield relative to unsubstituted quinoline.

  • H-4 is less affected and remains further downfield.

• H-5, H-7, H-8 : These protons on the carbocyclic ring form a more complex system.

  • H-5 : This proton is ortho to the bromine atom at C-6. The strong electron-withdrawing inductive effect of bromine deshields H-5, shifting it downfield. It typically appears as a doublet due to coupling with H-7 (a small meta coupling, ⁴J).

  • H-7 : This proton is ortho to the bromine atom and coupled to H-8 (ortho coupling, ³J) and H-5 (meta coupling, ⁴J). This results in a doublet of doublets (dd).

  • H-8 : This proton is furthest from the bromine and is coupled only to H-7, appearing as a doublet.

Aliphatic Region (δ 1.5 - 4.0 ppm)

The piperidinyl group protons appear in this region. Due to conformational exchange (chair-chair interconversion), the signals for these protons can sometimes be broad at room temperature.[14]

• H-2' and H-6' (α-protons) : These four protons are adjacent to the nitrogen atom and are the most deshielded of the piperidine protons due to the inductive effect of the nitrogen. They are also directly influenced by the aromatic quinoline ring. They typically appear as a broad multiplet or triplet.

• H-3', H-5' (β-protons) and H-4' (γ-proton) : These six protons are more shielded and resonate further upfield. They often appear as one or two overlapping multiplets.

Table 1: Predicted ¹H NMR Data for 6-Bromo-2-(piperidin-1-yl)quinoline in CDCl₃

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment	Rationale
~8.05	d	³J = 8.8	1H	H-4	Deshielded proton on pyridine ring.
~7.80	d	⁴J = 2.2	1H	H-5	Deshielded by ortho-bromine.
~7.55	dd	³J = 8.8, ⁴J = 2.2	1H	H-7	Coupled to both H-8 and H-5.
~7.40	d	³J = 8.8	1H	H-8	Proton on carbocyclic ring.
~6.95	d	³J = 8.8	1H	H-3	Shielded by adjacent piperidinyl group.
~3.60	m	-	4H	H-2', H-6'	α to nitrogen, deshielded.
~1.70	m	-	6H	H-3', H-4', H-5'	β and γ to nitrogen, shielded.

¹³C NMR and DEPT-135 Analysis: Mapping the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum reveals one signal for each unique carbon atom. The DEPT-135 experiment provides crucial information by differentiating carbon types, thus validating assignments.[9][10][15]

Quaternary Carbons (Absent in DEPT-135)

Four quaternary carbon signals are expected for the quinoline ring system. These are identified by their presence in the standard ¹³C spectrum and absence in the DEPT-135 spectrum.

• C-2 : Highly deshielded due to direct attachment to the ring nitrogen and the exocyclic piperidinyl nitrogen.

• C-6 : The signal for this carbon, which is bonded to bromine, is often of lower intensity and its chemical shift is influenced by the heavy atom effect.

• C-4a and C-8a : These are the bridgehead carbons where the two rings are fused.

Protonated Carbons (CH and CH₂)

• Quinoline CH Carbons (Positive in DEPT-135) : The five CH carbons of the quinoline ring (C-3, C-4, C-5, C-7, C-8) appear in the aromatic region (δ 110-150 ppm). Their assignments are based on established data for substituted quinolines.[2]

• Piperidine CH₂ Carbons (Negative in DEPT-135) : The DEPT-135 spectrum is particularly powerful for confirming the piperidine signals. All three unique carbon environments of the piperidine ring (C-2'/C-6', C-3'/C-5', and C-4') are methylene (CH₂) groups and will appear as negative signals.[16]

  • C-2'/C-6' : Alpha to the nitrogen, these are the most deshielded of the aliphatic carbons.

  • C-4' : Gamma to the nitrogen, this carbon is the most shielded.

  • C-3'/C-5' : Beta to the nitrogen, these carbons appear at an intermediate chemical shift.

Table 2: Predicted ¹³C NMR and DEPT-135 Data in CDCl₃

Chemical Shift (δ, ppm)	DEPT-135 Phase	Assignment	Rationale
~159.0	Absent	C-2	Attached to two nitrogen atoms.
~147.5	Absent	C-8a	Quinoline bridgehead carbon.
~138.0	Positive	C-4	Quinoline CH.
~135.5	Positive	C-5	Quinoline CH, adjacent to Br.
~130.0	Positive	C-7	Quinoline CH, adjacent to Br.
~128.5	Positive	C-8	Quinoline CH.
~122.0	Absent	C-4a	Quinoline bridgehead carbon.
~118.0	Absent	C-6	Attached to bromine.
~110.0	Positive	C-3	Quinoline CH, shielded by piperidinyl group.
~52.5	Negative	C-2', C-6'	Piperidine CH₂, α to nitrogen.
~26.0	Negative	C-3', C-5'	Piperidine CH₂, β to nitrogen.
~24.5	Negative	C-4'	Piperidine CH₂, γ to nitrogen.

Conclusion: A Synthesized, Validated Structure

The comprehensive analysis of the ¹H, ¹³C, and DEPT-135 NMR spectra provides an unambiguous and self-validating characterization of 6-Bromo-2-(piperidin-1-yl)quinoline. The ¹H NMR spectrum precisely defines the proton connectivity and substitution pattern on the quinoline core, while the integration confirms the presence of the piperidinyl moiety. The ¹³C NMR spectrum maps the complete carbon framework, and the DEPT-135 experiment authoritatively confirms the assignment of CH and CH₂ groups, particularly distinguishing the piperidinyl carbons from the aromatic CH signals. This multi-faceted NMR approach exemplifies the rigorous standards required in modern chemical research, providing the high-fidelity structural data necessary for professionals in drug discovery and chemical sciences.

References

• Fiveable. (2025, August 15). DEPT-135 Definition - Organic Chemistry Key Term. Fiveable.
• BenchChem. (2025). Technical Support Center: Troubleshooting NMR Peak Assignments for Substituted Quinolines. BenchChem.
• BenchChem. (2025). Unveiling the Spectroscopic Signature: A Comparative Guide to the NMR Characterization of Substituted Quinolines. BenchChem.
• Pathan, S.A., Khanzada, A.W.K., & Phulpoto, M.H. (2002). Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. Nucleus (Islamabad), 39(3-4), 167-174.
• Chemistry LibreTexts. (2023, February 11). 6.4: DEPT C-13 NMR Spectroscopy.
• BenchChem. (2025). A Researcher's Guide to Interpreting NMR Spectra of Substituted Pyrroles. BenchChem.
• Royal Society of Chemistry. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds.
• Chemistry LibreTexts. (2024, October 4). 13.12: DEPT ¹³C NMR Spectroscopy.
• JoVE. (2024, April 4).
• Sönmez, G., et al. (2025, May 6). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC.
• BenchChem. (2025). Technical Support Center: NMR Analysis of Anilino-piperidines. BenchChem.
• Eliel, E. L., et al. (1980). Conformational Analysis 39. 13C NMR Spectra of Saturated Heterocycles 9. Piperidine and N-Methylpiperidine. Journal of the American Chemical Society, 102(11), 3698-3707.
• Magritek.
• ResearchGate. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• OpenOChem Learn. Interpreting | OpenOChem Learn.
• Du, Z. (2015, April 2). Routine 1H and 13C NMR Data Acquisition Basic Topspin Processing Guide.
• NMR Facility, University of Wisconsin-Madison. (2021, February 8). Common NMR experiments and the time it takes to run them.
• University of Rochester.
• BenchChem. (2025). An In-Depth Technical Guide to 1H and 13C NMR Analysis of Long-Chain Esters. BenchChem.
• Wang, Y., et al. (2023). Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers. PMC.
• Acta Scientific. (2022, September 17).
• Arabian Journal of Chemistry. Synthesis, spectroscopic characterization, DFT and molecular dynamics of quinoline-based peptoids.
• E-Journal of Chemistry. (2023, April 19). Synthesis And Antibacterial Activity of 6-Bromo-2-(O- Amin- Ophenyl)-3-Amino- Quinazolin-4(3h).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mediresonline.org [mediresonline.org]
• 4. Synthesis, spectroscopic characterization, DFT and molecular dynamics of quinoline-based peptoids - Arabian Journal of Chemistry [arabjchem.org]
• 5. books.rsc.org [books.rsc.org]
• 6. lsom.uthscsa.edu [lsom.uthscsa.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Applications of quantitative 13C NMR in pharmaceutical analysis: From small molecule drugs to biopolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jove.com [jove.com]
• 12. chem.as.uky.edu [chem.as.uky.edu]
• 13. Interpreting | OpenOChem Learn [learn.openochem.org]
• 14. benchchem.com [benchchem.com]
• 15. fiveable.me [fiveable.me]
• 16. magritek.com [magritek.com]

An In-Vitro Toxicological Evaluation Strategy for 6-Bromo-2-(piperidin-1-yl)quinoline

A Senior Application Scientist's Guide for Drug Development Professionals

Executive Summary

This document outlines a comprehensive, tiered strategy for characterizing the in vitro toxicological profile of the novel chemical entity (NCE), 6-Bromo-2-(piperidin-1-yl)quinoline. As direct toxicological data for this specific molecule is not publicly available, this guide establishes a robust, scientifically-grounded framework for its initial safety assessment. The approach is rooted in a "fail-fast, fail-early" philosophy, prioritizing the efficient identification of potential liabilities to de-risk further development. We will leverage a battery of validated, high-throughput assays to investigate foundational cytotoxicity, genotoxicity, and key organ-specific toxicities—namely hepatotoxicity and cardiotoxicity—which are known concerns for the broader quinoline chemical class.[1][2][3] Each experimental choice is justified by established mechanisms of quinoline toxicity and aligned with international regulatory guidelines.[4][5][6]

Introduction: The Quinoline Scaffold and the Imperative for Early Safety Profiling

The quinoline ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved therapeutics, most notably antimalarials like quinine and chloroquine. However, this structural class is intrinsically linked to a complex toxicological profile, including risks of carcinogenicity, hepatotoxicity, and cardiotoxicity.[1][3][7] The toxicity of substituted quinolines is highly dependent on the nature and position of their substituents.[1] Therefore, for a novel derivative such as 6-Bromo-2-(piperidin-1-yl)quinoline, a proactive and systematic in vitro toxicity evaluation is not merely a regulatory requirement but a critical step in determining its viability as a drug candidate.[8]

This guide proposes a tiered approach, beginning with broad cytotoxicity screening to establish a working concentration range, followed by a deeper investigation into specific, high-impact toxicological endpoints.

Tier 1: Foundational Cytotoxicity Assessment

The first step is to determine the concentration at which 6-Bromo-2-(piperidin-1-yl)quinoline exerts general toxicity to living cells. This establishes the half-maximal inhibitory concentration (IC50) and provides an essential therapeutic window context for all subsequent, more specific assays.[9] A compound that is broadly cytotoxic at its effective concentration is unlikely to be a viable therapeutic.

2.1. Rationale for Assay Selection

We will employ two complementary assays to measure cytotoxicity by different mechanisms, ensuring the robustness of the data.[10]

• Metabolic Activity Assay (MTT/XTT or ATP-based): Assays like MTT measure the activity of mitochondrial reductases, serving as a proxy for cell viability.[9][11] ATP-based assays (e.g., CellTiter-Glo) quantify ATP levels as an indicator of metabolically active cells and are often more sensitive.[12]

• Membrane Integrity Assay (LDH Release): The lactate dehydrogenase (LDH) assay measures the release of this cytosolic enzyme into the culture medium, which is a direct marker of cell membrane rupture and necrosis.[10][13]

2.2. Experimental Protocol: MTT Cytotoxicity Assay

This protocol provides a standardized workflow for assessing cytotoxicity.[9][11]

• Cell Seeding: Seed human cell lines (e.g., HepG2 for liver context, HEK293 for kidney context) into 96-well plates at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) and allow them to attach for 24 hours.

• Compound Preparation: Prepare a 10 mM stock solution of 6-Bromo-2-(piperidin-1-yl)quinoline in dimethyl sulfoxide (DMSO). Perform a serial dilution in culture medium to create a range of final concentrations (e.g., 0.1 µM to 100 µM).

• Cell Treatment: Treat cells with the various compound concentrations. Include a vehicle control (DMSO at the highest concentration used) and a positive control (e.g., Doxorubicin). Incubate for a relevant period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to form formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot viability versus log-transformed compound concentration to determine the IC50 value.[9]

2.3. Hypothetical Data Presentation

All quantitative data should be summarized for clarity.

Table 1: Hypothetical Cytotoxicity Data for 6-Bromo-2-(piperidin-1-yl)quinoline

Cell Line	Assay	Exposure Time	IC50 (µM)
HepG2	MTT	24h	45.2
HepG2	LDH Release	24h	78.9
HEK293	MTT	24h	61.7
HEK293	LDH Release	24h	>100

2.4. Decision-Making Workflow

The results from Tier 1 guide the next steps. A compound with high cytotoxicity (low µM IC50) may be deprioritized unless a very high potency for its therapeutic target can be demonstrated.

Caption: Potential mechanisms of quinoline-induced toxicity. [1]

3.3. Cardiotoxicity Assessment: hERG Channel Inhibition

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a critical safety liability. [14]Blockade of this channel can prolong the QT interval of the cardiac action potential, leading to a life-threatening arrhythmia called Torsades de Pointes. [14][15]This is a mandatory screening assay for virtually all new drug candidates.

The gold standard is the manual whole-cell patch-clamp electrophysiology assay , performed at physiological temperature (35-37°C) using a cell line stably expressing the hERG channel (e.g., HEK293-hERG). [16]Automated patch-clamp systems offer higher throughput for earlier screening. [14]For very high-throughput needs, a thallium flux assay can be used as a surrogate, which measures channel function via the influx of thallium ions. [15][17]

• Cell Preparation: Use a cell line with stable, high-level expression of hERG channels.

• Compound Application: After establishing a stable baseline current, apply a range of concentrations of 6-Bromo-2-(piperidin-1-yl)quinoline.

• Voltage Protocol: Apply a specific voltage-clamp pulse designed to elicit and measure the hERG tail current, which is the primary current blocked by most drugs. [16]4. Data Acquisition: Measure the peak tail current at each concentration.

• Positive Control: Confirm assay sensitivity using a known hERG inhibitor like E-4031 or dofetilide. [14][16]6. Analysis: Calculate the percentage of channel inhibition at each concentration relative to the vehicle control and determine the IC50 value.

Integrated Data Analysis and Risk Assessment

The final step involves synthesizing the data from all tiers to form a coherent risk assessment. The results should be viewed in the context of the compound's expected therapeutic concentration.

Table 2: Hypothetical Integrated Toxicity Profile Summary

Assay Category	Endpoint / Assay	Result / IC50 (µM)	Risk Assessment (at 1 µM Therapeutic Conc.)
Cytotoxicity	HepG2 MTT (24h)	45.2	Low: >45-fold safety margin
Genotoxicity	Ames Test	Negative	Low
In Vitro Micronucleus (+/- S9)	Negative	Low
Hepatotoxicity	HepG2 Mitochondrial Potential	25.8	Moderate: Monitor in vivo liver enzymes
Cardiotoxicity	hERG Patch-Clamp	15.5	Moderate: >10-fold but <30-fold margin

A margin of safety (IC50 / therapeutic concentration) of >30-fold for hERG and >50-fold for cytotoxicity is generally considered desirable, though this is highly project-dependent. Moderate risks may be acceptable depending on the therapeutic indication (e.g., oncology vs. chronic disease) and may be mitigated through structural modifications.

Conclusion

This technical guide provides a logical, evidence-based strategy for the initial in vitro safety assessment of 6-Bromo-2-(piperidin-1-yl)quinoline. By systematically evaluating general cytotoxicity, genotoxicity, hepatotoxicity, and cardiotoxicity, this framework allows for the early identification of potential liabilities. This approach enables informed decision-making, conserves resources, and ultimately contributes to the development of safer medicines by ensuring that only the most promising and least toxic candidates advance toward clinical development.

References

• Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles - PMC - NIH. (n.d.). National Institutes of Health.
• Comparison of 3 Cytotoxicity Screening Assays and Their Application to the Selection of Novel Antibacterial Hits. (2009, February 1). R Discovery.
• (PDF) Assessing the Toxic Potential of New Entities: The Role of Cytotoxicity Assays. (n.d.). ResearchGate.
• Protocol for Cytotoxicity Assessment of Novel Compounds in Cancer Cell Lines. (n.d.). Benchchem.
• Toxicological Profile of Substituted Quinolines: An In-depth Technical Guide. (n.d.). Benchchem.
• Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC. (n.d.). National Institutes of Health.
• Quinine - Wikipedia. (n.d.). Wikipedia.
• Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. (n.d.). GOV.UK.
• Screening Protocol and Assay Conditions. (n.d.). Thermo Fisher Scientific.
• The importance of characterising chemical starting points of drugs using appropriate in vitro ADME-toxicity assays. (2019, March 21). European Pharmaceutical Review.
• Updates to OECD in vitro and in chemico test guidelines. (2024, July 24). PETA Science Consortium International e.V.
• Role of Cytotoxicity Experiments in Pharmaceutical Development. (n.d.). SciSpace.
• genotoxicity testing. (n.d.). ICCF.
• Guidance on genotoxicity testing strategies for manufactured nanomaterials. (2024, July 18). GOV.UK.
• Publications on testing and assessment of chemicals. (n.d.). OECD.
• S2(R1) Genotoxicity Testing and Data Interpretation for Pharmaceuticals Intended for Human Use. (2020, April 24). U.S. Food and Drug Administration.
• High-content analysis of in vitro hepatocyte injury induced by various hepatotoxicants - PMC. (2019, January 24). National Institutes of Health.
• Recommended voltage protocols to study drug-cardiac ion channel interactions using recombinant cell lines. (2021, July 30). U.S. Food and Drug Administration.
• Quinoline. (2014, January 1). OSU Center for Health Sciences Research Profiles.
• hERG Patch Clamp Assay – Cardiac Safety Panel. (n.d.). Reaction Biology.
• hERG Assay | PPTX. (n.d.). Slideshare.
• In Vitro Liver Toxicity Testing of Chemicals: A Pragmatic Approach - PMC. (n.d.). National Institutes of Health.
• In vitro models for liver toxicity testing - PMC - NIH. (n.d.). National Institutes of Health.
• Quinoline - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health.
• A Comparative Analysis of the Toxicological Profiles of Different Quinoline Compounds. (n.d.). Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Quinine - Wikipedia [en.wikipedia.org]
• 3. scholars.okstate.edu [scholars.okstate.edu]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. thepsci.eu [thepsci.eu]
• 6. fda.gov [fda.gov]
• 7. nj.gov [nj.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. scispace.com [scispace.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. drugtargetreview.com [drugtargetreview.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. Cell-based hERG Channel Inhibition Assay in High-throughput Format - PMC [pmc.ncbi.nlm.nih.gov]
• 16. fda.gov [fda.gov]
• 17. hERG Assay | PPTX [slideshare.net]

An In-depth Technical Guide to the Electronic and Steric Effects in 6-Bromo-2-(piperidin-1-yl)quinoline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the electronic and steric effects inherent to the molecular structure of 6-Bromo-2-(piperidin-1-yl)quinoline. As a Senior Application Scientist, this document synthesizes fundamental principles of organic chemistry with practical, field-proven insights to offer a detailed understanding of this heterocyclic compound. The interplay between the electron-donating piperidinyl group and the electron-withdrawing bromo substituent on the quinoline scaffold creates a unique chemical entity with distinct reactivity and conformational behavior. This guide will delve into the synthesis, spectroscopic characterization, and the nuanced electronic and steric landscape of 6-Bromo-2-(piperidin-1-yl)quinoline, providing a valuable resource for its application in medicinal chemistry and materials science.

Introduction: The Quinoline Scaffold in Modern Chemistry

The quinoline ring system is a privileged scaffold in medicinal chemistry and materials science, forming the core of numerous natural products and synthetic compounds with a wide array of biological activities and material properties. The strategic functionalization of the quinoline nucleus allows for the fine-tuning of its physicochemical properties, directing its interaction with biological targets or influencing its performance in electronic materials. The subject of this guide, 6-Bromo-2-(piperidin-1-yl)quinoline, presents a fascinating case study in the balance of electronic and steric influences that dictate its chemical behavior. The bromine atom at the 6-position and the piperidinyl group at the 2-position are key modulators of the electron density and spatial arrangement of the molecule, making a thorough understanding of their effects paramount for its effective utilization.

Synthesis and Spectroscopic Characterization

The synthesis of 2-aminoquinolines, including N-cyclic derivatives like 2-(piperidin-1-yl)quinolines, can be achieved through several established methods.[1][2] A common and effective approach for the synthesis of 6-Bromo-2-(piperidin-1-yl)quinoline involves a nucleophilic aromatic substitution (SNAr) reaction. This typically starts with a suitable precursor like 6-bromo-2-chloroquinoline, which is then reacted with piperidine.[3][4]

Proposed Synthetic Protocol: Nucleophilic Aromatic Substitution

This protocol outlines a general procedure for the synthesis of 6-Bromo-2-(piperidin-1-yl)quinoline from 6-bromo-2-chloroquinoline.

Materials:

• 6-Bromo-2-chloroquinoline

• Piperidine (excess)

• Anhydrous polar aprotic solvent (e.g., Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP))

• Base (e.g., K2CO3, Cs2CO3) (optional, as piperidine can act as the base)

Procedure:

• In a round-bottom flask, dissolve 6-bromo-2-chloroquinoline (1 equivalent) in the chosen anhydrous solvent.

• Add piperidine (2-3 equivalents).

• If a solid base is used, add it to the mixture (2-3 equivalents).

• Heat the reaction mixture under an inert atmosphere (e.g., Nitrogen or Argon) at a temperature typically ranging from 100-150 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain 6-Bromo-2-(piperidin-1-yl)quinoline.

Causality in Experimental Choices: The use of a polar aprotic solvent is crucial as it can solvate the charged intermediate in the SNAr mechanism without protonating the nucleophile. The excess of piperidine serves both as the nucleophile and, in many cases, as the base to neutralize the HCl generated during the reaction. Heating is necessary to overcome the activation energy of the reaction, as aromatic rings are generally less reactive towards nucleophilic substitution.

Spectroscopic Characterization: A Predictive Analysis

Table 1: Predicted Spectroscopic Data for 6-Bromo-2-(piperidin-1-yl)quinoline

Spectroscopic Technique	Predicted Features	Interpretation
1H NMR (CDCl3, 400 MHz)	δ 7.8-8.0 (d, 1H), δ 7.5-7.7 (m, 2H), δ 7.2-7.4 (d, 1H), δ 6.8-7.0 (d, 1H), δ 3.6-3.8 (t, 4H), δ 1.6-1.8 (m, 6H)	Aromatic protons on the quinoline ring will appear in the downfield region. The protons of the piperidinyl group will be in the upfield aliphatic region.
13C NMR (CDCl3, 100 MHz)	δ ~158 (C2), δ ~147 (C8a), δ ~136 (C4), δ ~130 (C5), δ ~129 (C7), δ ~123 (C4a), δ ~120 (C6), δ ~110 (C3), δ ~50 (N-CH2), δ ~26 (CH2), δ ~24 (CH2)	The carbon attached to the nitrogen of the piperidinyl group (C2) will be significantly downfield. The carbon bearing the bromine (C6) will also show a characteristic shift.
FT-IR (KBr, cm-1)	~3050 (Aromatic C-H stretch), ~2930, 2850 (Aliphatic C-H stretch), ~1600, 1580, 1490 (C=C and C=N stretching of quinoline), ~1030 (C-N stretch), ~820 (C-H out-of-plane bending), ~600 (C-Br stretch)	The spectrum will be characterized by the aromatic stretches of the quinoline core, the aliphatic stretches of the piperidine ring, and the C-Br bond vibration.
Mass Spectrometry (EI)	m/z 290/292 (M+, M+2+)	The molecular ion peak will show a characteristic isotopic pattern for a bromine-containing compound, with two peaks of nearly equal intensity separated by 2 m/z units.[1][8]

Electronic Effects: A Tale of Two Substituents

The electronic landscape of 6-Bromo-2-(piperidin-1-yl)quinoline is governed by the opposing effects of the piperidinyl and bromo groups.

The Electron-Donating Piperidinyl Group

The piperidinyl group at the C2 position acts as a strong electron-donating group (EDG) through a resonance effect (+R). The lone pair of electrons on the nitrogen atom can be delocalized into the quinoline ring, increasing the electron density, particularly at the ortho and para positions relative to the C2 carbon. This has a profound impact on the reactivity of the molecule.

Caption: Electronic effect of the piperidinyl group.

This electron-donating character makes the quinoline ring more susceptible to electrophilic aromatic substitution (EAS). However, the position of substitution will be directed by both the piperidinyl group and the inherent reactivity of the quinoline nucleus.

The Electron-Withdrawing Bromo Group

Conversely, the bromine atom at the C6 position is an electron-withdrawing group (EWG) through an inductive effect (-I) due to its high electronegativity. It also possesses a weak electron-donating resonance effect (+R) due to its lone pairs, but the inductive effect is generally considered to be dominant for halogens in aromatic systems. This withdrawal of electron density deactivates the benzene ring of the quinoline towards electrophilic attack.

Caption: Electronic effect of the bromo group.

The Net Electronic Effect and Reactivity

The overall electronic character of 6-Bromo-2-(piperidin-1-yl)quinoline is a delicate balance of these opposing forces. The strong electron-donating piperidinyl group at C2 significantly activates the pyridine ring towards electrophilic attack. The deactivating effect of the bromine at C6 primarily influences the benzene ring.

In the context of nucleophilic aromatic substitution (SNAr) , the presence of the electron-withdrawing quinoline nitrogen and the bromo-substituent makes the C6 position susceptible to nucleophilic attack, although this reactivity is somewhat attenuated by the electron-donating piperidinyl group. For SNAr to be efficient at the C6 position, further activation, for instance by introducing a strong electron-withdrawing group like a nitro group ortho or para to the bromine, would likely be necessary.[7][9][10]

Steric Effects: The Bulky Piperidinyl Group

The piperidinyl group is not only electronically significant but also sterically demanding. Its non-planar, chair-like conformation occupies a considerable volume of space around the C2 position of the quinoline ring.

Conformational Analysis

The piperidine ring can adopt several conformations, with the chair form being the most stable.[11] The orientation of the piperidinyl group relative to the quinoline plane can be influenced by the electronic and steric interactions with the rest of the molecule. Computational modeling and NMR studies on similar 2-substituted piperidinyl aza-aromatics can provide insights into the preferred conformations.[12][13]

Sources

• 1. Quinoline, 3-bromo- [webbook.nist.gov]
• 2. rsc.org [rsc.org]
• 3. Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurekaselect.com [eurekaselect.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quinoline, 3-bromo- [webbook.nist.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. bendola.com [bendola.com]
• 12. researchgate.net [researchgate.net]
• 13. Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Screening of 6-Bromo-2-(piperidin-1-yl)quinoline for Antimicrobial Activity: A Technical Guide

Executive Summary & Mechanistic Rationale

The escalating crisis of antimicrobial resistance (AMR) necessitates the continuous exploration of novel chemical scaffolds. Quinoline derivatives have long been recognized as privileged structures in medicinal chemistry, exhibiting broad-spectrum antimicrobial, antimalarial, and anticancer properties[1][2]. This technical whitepaper outlines the preliminary in vitro screening strategy for 6-Bromo-2-(piperidin-1-yl)quinoline , a synthetic derivative designed to exploit specific structure-activity relationship (SAR) dynamics.

Structure-Activity Relationship (SAR) Logic

The design of 6-Bromo-2-(piperidin-1-yl)quinoline is rooted in precise molecular mechanics:

• The Quinoline Core: Acts as a planar intercalator and a primary pharmacophore for binding to bacterial DNA gyrase and topoisomerase IV[1][3].

• 6-Bromo Substitution: Halogenation at the C6 position significantly increases the molecule's lipophilicity (LogP). This enhancement is critical for passive diffusion across the thick peptidoglycan layer of Gram-positive bacteria and the ergosterol-rich membranes of fungal pathogens[2][4]. Furthermore, the bromine atom can participate in halogen bonding with target enzyme residues, increasing binding affinity.

• 2-(Piperidin-1-yl) Moiety: The bulky, basic piperidine ring at the C2 position introduces a protonatable tertiary amine. At physiological pH, this cationic center mimics the basic substituents of fluoroquinolones, facilitating electrostatic interactions with acidic residues (e.g., Asp, Glu) in the DNA gyrase binding pocket[5]. Additionally, avoiding the traditional C3-carboxylic acid found in fluoroquinolones may help bypass specific target-mediated resistance mechanisms and efflux pumps.

Proposed mechanism of action for 6-Bromo-2-(piperidin-1-yl)quinoline against bacterial targets.

Experimental Screening Workflow

To accurately assess the antimicrobial potential of this compound, the screening cascade must move from static endpoints (MIC) to dynamic pharmacodynamic profiling (Time-Kill).

Sequential in vitro screening workflow for novel antimicrobial hit compounds.

Self-Validating Methodologies

As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. The following protocols are designed as self-validating systems, ensuring that any generated data is an artifact-free reflection of the compound's true biological activity.

Broth Microdilution Assay (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is determined using the Clinical and Laboratory Standards Institute (CLSI) M07 guidelines[6][7].

Causality & Rationale: We utilize Cation-Adjusted Mueller-Hinton Broth (CAMHB). The adjustment of Ca²⁺ and Mg²⁺ to physiological levels is critical because these divalent cations stabilize the bacterial outer membrane. Failing to adjust these cations can result in artificially low MICs for lipophilic compounds like our bromo-quinoline derivative due to compromised membrane integrity.

Step-by-Step Protocol:

• Compound Preparation: Dissolve 6-Bromo-2-(piperidin-1-yl)quinoline in 100% DMSO to create a 10 mg/mL stock.

• Serial Dilution: Prepare a two-fold serial dilution of the compound in CAMHB in a 96-well U-bottom microtiter plate. The final test concentration range should be 0.25 µg/mL to 128 µg/mL. Crucial: Ensure the final DMSO concentration in all wells does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

• Inoculum Preparation: Suspend isolated colonies of the test organism (e.g., S. aureus, E. coli) in sterile saline to match a 0.5 McFarland standard (approx. 1.5×108 CFU/mL). Dilute this suspension 1:150 in CAMHB to achieve a final well concentration of 5×105 CFU/mL[7].

• Incubation: Seal the plates with a breathable membrane and incubate at 35°C for 16–20 hours under ambient air[7].

• Reading: Determine the MIC visually or via spectrophotometry (OD₆₀₀) as the lowest concentration that completely inhibits visible growth.

System Validation (The "Self-Validating" Check):

• Sterility Control: Uninoculated CAMHB must remain optically clear.

• Growth Control: Inoculated CAMHB (with 1% DMSO) must show robust, confluent growth.

• Reference Drug QC: The MIC of a reference standard (e.g., Ciprofloxacin) against QC strains (E. coli ATCC 25922, S. aureus ATCC 29213) must fall strictly within the CLSI-defined acceptable ranges[8]. If the QC fails, the entire plate is discarded.

Minimum Bactericidal Concentration (MBC)

While MIC indicates bacteriostatic activity, MBC defines bactericidal capability.

Protocol:

• Following MIC reading, aspirate 10 µL from all wells showing no visible growth (MIC and above).

• Spot-plate the aliquots onto drug-free Tryptic Soy Agar (TSA) plates.

• Incubate at 35°C for 24 hours.

• The MBC is defined as the lowest concentration that results in a ≥99.9% reduction in the initial inoculum (yielding ≤5 colonies per 10 µL spot). Causality: A compound is considered bactericidal if the MBC/MIC ratio is ≤4 . If the ratio is >4 , it is bacteriostatic. Given the DNA gyrase inhibition hypothesis[1][3], we expect a bactericidal profile.

Time-Kill Kinetics

To understand the pharmacodynamics (rate of kill), a time-kill assay is mandatory.

Protocol:

• Prepare flasks containing CAMHB with the compound at 1×, 2×, and 4× the determined MIC.

• Inoculate with the test pathogen to a starting density of 5×105 CFU/mL.

• Incubate at 35°C with shaking (150 rpm) to ensure uniform exposure.

• At specific time intervals (0, 2, 4, 8, 12, and 24 hours), remove 100 µL aliquots, serially dilute in sterile saline, and plate on TSA.

• Count colonies after 24 hours to calculate log₁₀ CFU/mL. Causality: This assay distinguishes between concentration-dependent killing (typical of fluoroquinolones) and time-dependent killing (typical of beta-lactams), directly informing future in vivo dosing regimens.

Quantitative Data Presentation

Below is a representative data structure summarizing the expected preliminary screening results for 6-Bromo-2-(piperidin-1-yl)quinoline against a standard ESKAPE pathogen panel and fungal strains. (Note: Values are illustrative projections based on structurally homologous halogenated quinoline derivatives[1][2][9])

Test Organism	Strain Type	MIC (µg/mL)	MBC/MFC (µg/mL)	Ciprofloxacin MIC (µg/mL)	Amphotericin B MIC (µg/mL)
Staphylococcus aureus	ATCC 29213 (Gram +)	2.0	4.0	0.25	N/A
Staphylococcus aureus	MRSA (Clinical)	4.0	8.0	>16.0	N/A
Bacillus subtilis	ATCC 6633 (Gram +)	1.0	2.0	0.12	N/A
Escherichia coli	ATCC 25922 (Gram -)	8.0	16.0	0.015	N/A
Pseudomonas aeruginosa	ATCC 27853 (Gram -)	32.0	>64.0	0.5	N/A
Candida albicans	ATCC 10231 (Fungal)	16.0	32.0	N/A	1.0

Data Analysis: The compound is expected to exhibit pronounced activity against Gram-positive organisms (e.g., S. aureus, B. subtilis). The higher MICs against Gram-negative bacteria like P. aeruginosa are likely due to the highly restrictive outer membrane porins and robust constitutive efflux pumps (e.g., MexAB-OprM) that readily extrude bulky, lipophilic xenobiotics[4].

Conclusion & Future Directions

The preliminary screening of 6-Bromo-2-(piperidin-1-yl)quinoline provides a critical foundation for hit-to-lead optimization. If the compound demonstrates an MIC ≤4 µg/mL against target pathogens (such as MRSA) with a bactericidal mechanism of action, it qualifies for the next phase of development.

Next Steps:

• Target Validation: Perform enzymatic assays using purified E. coli and S. aureus DNA gyrase and topoisomerase IV to confirm the mechanism of action and calculate IC₅₀ values[3][9].

• ADMET Profiling: Conduct in vitro cytotoxicity assays (e.g., MTT assay on HepG2 or HEK293 cells) to establish a Selectivity Index (SI = CC₅₀ / MIC). An SI > 10 is required to proceed to in vivo murine infection models[5].

References

• Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors. PMC / National Center for Biotechnology Information. URL:[Link]

• Synthesis, antimicrobial evaluation, DNA gyrase inhibition, and in silico pharmacokinetic studies of novel quinoline derivatives. PubMed / National Center for Biotechnology Information. URL:[Link]

• Synthesis, Characterization and Antimicrobial Activity of Some New Substituted Quinoline Hydrazones. Der Pharma Chemica. URL:[Link]

• In Silico Exploration of Quinoline Derivatives as Novel Antimicrobial Agents Targeting Resistance Mechanisms. Sciforum. URL: [Link]

• Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents. RSC Publishing. URL:[Link]

• M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Clinical and Laboratory Standards Institute (CLSI). URL:[Link]

• Evaluation of CLSI Agar Dilution Method and Trek Sensititre Broth Microdilution Panel for Determining Antimicrobial Susceptibility of Streptococcus pneumoniae. ASM Journals. URL:[Link]

• Pooled Antibiotic Susceptibility Testing Performs Within CLSI Standards for Validation When Measured Against Broth Microdilution and Disk Diffusion Antibiotic Susceptibility Testing of Cultured Isolates. MDPI. URL:[Link]

• Antimicrobial Activity of Quinoline-Based Hydroxyphenylamino and Carboxyphenylamino Derivatives. Semantic Scholar. URL:[Link]

Sources

• 1. Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Synthesis of quinoline acetohydrazide-hydrazone derivatives evaluated as DNA gyrase inhibitors and potent antimicrobial agents - RSC Advances (RSC Publishing) DOI:10.1039/C6RA09891F [pubs.rsc.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. sciforum.net [sciforum.net]
• 6. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 7. mdpi.com [mdpi.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Synthesis, antimicrobial evaluation, DNA gyrase inhibition, and in silico pharmacokinetic studies of novel quinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Optimized Nucleophilic Aromatic Substitution (SNAr) Protocols for Piperidinyl Quinolines

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Standard Operating Procedures (SOPs)

Executive Summary

Piperidinyl quinolines represent a privileged pharmacophore in drug discovery, frequently utilized in the development of antimalarials, kinase inhibitors, and neurodegenerative therapeutics[1]. The most robust method for constructing this scaffold is the Nucleophilic Aromatic Substitution (SNAr) of haloquinolines with piperidine. As a Senior Application Scientist, I have structured this guide to move beyond basic recipes, providing the mechanistic causality and field-proven optimization strategies required to achieve high-yielding, scalable, and reproducible SNAr reactions.

Mechanistic Rationale & The "Element Effect"

To optimize an SNAr reaction, one must understand the transition state. The reaction between a haloquinoline (typically 2-chloro or 4-chloroquinoline) and piperidine proceeds via an addition-elimination mechanism[2].

• Nucleophilic Attack (Rate-Determining Step): The secondary amine of piperidine attacks the electron-deficient carbon on the quinoline ring, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The quinoline nitrogen acts as a powerful electron-withdrawing group, highly activating the 2- and 4-positions for this attack[3].

• Deprotonation & Elimination: The intermediate undergoes deprotonation, followed by the rapid expulsion of the halide leaving group, restoring aromaticity[2].

While the "element effect" in SNAr dictates that fluorine is a vastly superior leaving group to chlorine or bromine (F > Cl ≈ Br > I) due to its electronegativity polarizing the C-X bond[3], chloroquinolines remain the industry standard. They offer an optimal balance of commercial availability, bench stability, and sufficient electrophilicity for high-yielding substitutions.

Fig 1. SNAr addition-elimination mechanism for piperidinyl quinolines.

Reaction Optimization & Quantitative Data

The success of the SNAr protocol is highly dependent on the microenvironment of the reaction. The table below summarizes the quantitative performance of various field-proven protocols.

Table 1: Comparative SNAr Reaction Conditions

Protocol Type	Solvent	Base / Catalyst	Temp (°C)	Time	Typical Yield (%)	Ref
Conventional Thermal	DMF	K₂CO₃ (2.0 eq)	90–100	4–12 h	75–85	[3]
Phase-Transfer (Green)	PEG-400	CTAB (10 mol%)	80	1–2 h	90–98	[4]
Microwave-Assisted	EtOH / Neat	DIPEA (1.5 eq)	120–150	10–30 min	85–95	[1]

Causality Insight: Polar aprotic solvents (like DMF) are traditionally favored because they solvate the nucleophile without hydrogen-bonding to it, while simultaneously stabilizing the polar Meisenheimer transition state. However, the use of Phase Transfer Catalysts (PTCs) like CTAB in PEG-400 has emerged as a superior, eco-friendly alternative that accelerates the reaction by concentrating reactants in micellar assemblies[4].

Detailed Experimental Protocols

Protocol A: Conventional Thermal SNAr (Scalable Baseline)

This protocol is the workhorse for synthesizing piperidinyl quinolines on a multi-gram scale.

Step-by-Step Methodology:

• Reagent Charging: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add 2-chloroquinoline (1.0 equiv, 10 mmol) and anhydrous DMF (20 mL). Causality: DMF ensures complete dissolution and stabilizes the highly polar transition state.

• Base Addition: Add finely powdered anhydrous K₂CO₃ (2.0 equiv, 20 mmol). Causality: K₂CO₃ acts as an acid scavenger. If the generated HCl is not neutralized, it will protonate the piperidine, rendering it non-nucleophilic and halting the reaction.

• Nucleophile Addition: Add piperidine (1.5 equiv, 15 mmol) dropwise at room temperature. Causality: A slight excess compensates for the volatility of piperidine at elevated temperatures and drives the equilibrium forward.

• Heating: Attach a reflux condenser and heat the mixture to 90 °C for 6–8 hours. Monitor progression via TLC or LC-MS.

• Quenching & Isolation: Cool the reaction to room temperature and pour it into crushed ice/water (100 mL) under vigorous stirring. Causality: DMF and unreacted piperidine are highly water-soluble, whereas the piperidinyl quinoline product is highly lipophilic. This step forces the product to precipitate as a solid while washing away impurities.

• Filtration: Filter the precipitate, wash with cold water (3 × 20 mL), and dry under a vacuum to afford the crude product.

Protocol B: PTC-Catalyzed SNAr (Greener & Faster)

This protocol leverages micellar catalysis to bypass the need for toxic DMF and harsh inorganic bases[4].

Step-by-Step Methodology:

• Matrix Preparation: In a reaction vial, combine 2-chloroquinoline (1.0 equiv, 1 mmol) and piperidine (1.2 equiv, 1.2 mmol) in Polyethylene glycol-400 (PEG-400, 3 mL). Causality: PEG-400 is a non-toxic, biodegradable solvent that provides excellent thermal stability and acts as a mild phase-transfer medium[4].

• Catalyst Addition: Add Cetyltrimethylammonium bromide (CTAB) (10 mol%, 0.1 mmol). Causality: CTAB forms micelles that encapsulate the hydrophobic chloroquinoline and the piperidine, drastically increasing their effective local concentration and accelerating the nucleophilic attack without the need for an external base[4].

• Heating: Stir the mixture at 80 °C for 1.5 hours.

• Workup: Cool to room temperature, dilute with water (10 mL), and extract with Ethyl Acetate (3 × 10 mL). Causality: The biphasic extraction cleanly separates the product (organic layer) from the PEG-400 and CTAB (aqueous layer).

• Concentration: Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

Fig 2. Standardized self-validating experimental workflow for SNAr product isolation.

Self-Validation & Analytical Troubleshooting

A robust protocol must be self-validating. Use the following analytical checkpoints to ensure the scientific integrity of your synthesis:

• LC-MS Monitoring: The reaction should be monitored by UPLC-MS. You will observe the disappearance of the chloroquinoline starting material (e.g., m/z [M+H]+ for 2-chloroquinoline is ~164) and the appearance of the piperidinyl product (m/z [M+H]+ ~213).

• Troubleshooting Incomplete Conversion: If LC-MS shows a plateau in conversion, the most common culprit is piperidine volatilization or protonation. Action: Cool the reaction, add an additional 0.5 equiv of piperidine and 0.5 equiv of base, and resume heating.

• NMR Verification: In ¹H NMR (CDCl₃), the successful substitution is easily verified by the appearance of the piperidine aliphatic protons: a multiplet integrating for 6H around δ 1.60–1.75 ppm (CH₂ groups) and a multiplet integrating for 4H around δ 3.20–3.30 ppm (N-CH₂ groups)[1].

References

• Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer's Agents Source: MDPI URL
• Synthesis of 6/8-Methyl-2-(piperidin-1-yl)
• Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions Source: PubMed / NIH URL
• Reactivity in SNAr Reactions: A Comparative Analysis of 3-Bromoquinoline and 3-Chloroquinoline Source: Benchchem URL

Sources

• 1. Ultrasound-Assisted Synthesis of Piperidinyl-Quinoline Acylhydrazones as New Anti-Alzheimer’s Agents: Assessment of Cholinesterase Inhibitory Profile, Molecular Docking Analysis, and Drug-like Properties [mdpi.com]
• 2. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 6/8-Methyl-2-(piperidin-1-yl)quinoline-3-carbaldehydes: A Facile CTAB Catalyzed Protocol [epg.science.cmu.ac.th]

Application Notes and Protocols for In Vitro Cell Viability Assessment of 6-Bromo-2-(piperidin-1-yl)quinoline

Authored by: Senior Application Scientist

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with significant therapeutic potential, particularly in oncology.[1][2][3] Derivatives of quinoline have been demonstrated to exhibit a wide array of anticancer activities, including the induction of apoptosis, cell cycle arrest, and the inhibition of critical signaling pathways involved in tumor progression.[3][4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro assessment of the cytotoxic and antiproliferative effects of a representative quinoline derivative, 6-Bromo-2-(piperidin-1-yl)quinoline. The primary focus will be on the widely adopted MTT assay, with supplementary protocols for complementary assays to further elucidate the compound's mechanism of action.

Introduction: The Significance of Quinoline Derivatives in Cancer Research

Quinoline, a heterocyclic aromatic compound, and its derivatives are of immense interest in the development of novel anticancer agents.[5] Their diverse mechanisms of action allow them to target various hallmarks of cancer. Studies have shown that quinoline-based compounds can act as:

• Protein Kinase Inhibitors: Targeting enzymes like Pim-1 kinase, PI3K, and mTOR, which are often dysregulated in cancer and control cell proliferation and survival.[2][4]

• Tubulin Polymerization Inhibitors: Disrupting microtubule dynamics, which is essential for cell division, leading to cell cycle arrest, often in the G2/M phase.[1][6]

• Topoisomerase Inhibitors: Interfering with enzymes that manage DNA topology, leading to DNA damage and apoptosis.[1][4]

• Inducers of Apoptosis: Triggering programmed cell death through mitochondrial-mediated (intrinsic) or other pathways.[2][7]

Given this vast therapeutic potential, a robust and reproducible method for evaluating the effect of novel quinoline derivatives on cell viability is paramount. This guide will use 6-Bromo-2-(piperidin-1-yl)quinoline as a model compound to detail these evaluation protocols.

Core Principles of Cell Viability and Cytotoxicity Assays

To assess the effect of a compound like 6-Bromo-2-(piperidin-1-yl)quinoline, a variety of in vitro assays can be employed. The choice of assay depends on the specific question being asked—are you measuring a reduction in cell proliferation (cytostatic effect) or direct cell killing (cytotoxic effect)?

• Metabolic Assays (e.g., MTT, WST): These colorimetric assays measure the metabolic activity of a cell population. In viable cells, mitochondrial dehydrogenases reduce a tetrazolium salt (like MTT) to a colored formazan product.[8][9] The amount of color produced is proportional to the number of viable, metabolically active cells. A reduction in signal indicates either cytotoxicity or a cytostatic effect.

• Cytotoxicity Assays (e.g., LDH Release): These assays measure the integrity of the cell membrane. Lactate dehydrogenase (LDH) is a cytosolic enzyme that is released into the culture medium upon cell lysis. Measuring LDH activity in the supernatant provides a direct marker of cytotoxicity.

• Apoptosis Assays (e.g., Annexin V/PI Staining): These assays detect the biochemical hallmarks of apoptosis. Annexin V binds to phosphatidylserine, which translocates to the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent dye that can only enter cells with compromised membranes, a feature of late apoptotic or necrotic cells. Flow cytometry analysis of stained cells can distinguish between viable, early apoptotic, late apoptotic, and necrotic cell populations.[10]

Primary Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for screening the effects of novel compounds on cell proliferation.[11][12]

Materials and Reagents

• Target cancer cell line(s) (e.g., MCF-7 for breast cancer, HCT116 for colon cancer)[12][13]

• Complete cell culture medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• 6-Bromo-2-(piperidin-1-yl)quinoline (stock solution in DMSO)

• MTT reagent (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• 96-well flat-bottom cell culture plates

• Microplate reader (absorbance at 570 nm)

• Humidified incubator (37°C, 5% CO₂)

Experimental Workflow Diagram

Caption: General workflow for the MTT cell viability assay.

Step-by-Step Methodology

• Cell Seeding:

  • Culture the chosen cancer cell line in T-75 flasks until they reach approximately 80% confluency.

  • Wash the cells with PBS, then detach them using Trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh complete medium and perform a cell count (e.g., using a hemocytometer).

  • Dilute the cell suspension to the desired seeding density (typically 5,000-10,000 cells per 100 µL).[10]

  • Seed 100 µL of the cell suspension into each well of a 96-well plate. Include wells with medium only to serve as a blank control.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Prepare a high-concentration stock solution of 6-Bromo-2-(piperidin-1-yl)quinoline in DMSO.

  • On the day of treatment, prepare a series of dilutions of the compound in complete cell culture medium. It is crucial to maintain a consistent final concentration of DMSO across all wells (typically ≤ 0.5%) to avoid solvent-induced toxicity.

  • Include a "vehicle control" group that receives medium with the same final concentration of DMSO as the treated wells.

  • Carefully remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound (or vehicle control) to the appropriate wells.

  • Return the plate to the incubator for the desired exposure time (e.g., 48 or 72 hours).[8]

• MTT Assay and Data Acquisition:

  • After the incubation period, add 10-20 µL of the 5 mg/mL MTT solution to each well.[13]

  • Incubate the plate for another 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 100-150 µL of DMSO to each well to dissolve the formazan crystals. Pipette up and down to ensure complete solubilization.

  • Read the absorbance of each well using a microplate reader at a wavelength of 570 nm.

Data Analysis and Interpretation

Cell viability is typically expressed as a percentage relative to the vehicle-treated control cells.

Calculation: Percentage Viability = [(Absorbance of Treated Cells - Absorbance of Blank) / (Absorbance of Vehicle Control - Absorbance of Blank)] x 100

The half-maximal inhibitory concentration (IC₅₀) value, which is the concentration of the compound that inhibits cell viability by 50%, can be determined by plotting the percentage viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Compound Concentration (µM)	Mean Absorbance (570 nm)	% Viability
0 (Vehicle Control)	1.250	100%
0.1	1.180	94.4%
1	0.950	76.0%
5	0.630	50.4%
10	0.350	28.0%
50	0.150	12.0%
100	0.080	6.4%

Table 1: Example data from an MTT assay used to calculate percent viability. The hypothetical IC₅₀ for this dataset would be approximately 5 µM.

Complementary Assays for Mechanistic Insight

While the MTT assay provides excellent data on the overall impact on cell viability, further assays are recommended to understand the underlying mechanism.

LDH Cytotoxicity Assay

This assay quantifies direct cell membrane damage. Commercial kits are widely available and typically involve collecting the cell culture supernatant and measuring LDH activity via a coupled enzymatic reaction that produces a colored product. An increase in LDH release from treated cells compared to control cells indicates a cytotoxic effect.

Annexin V/PI Apoptosis Assay

This flow cytometry-based assay provides quantitative data on the induction of apoptosis.

Brief Protocol:

• Seed and treat cells in a 6-well plate as described for the MTT assay.

• Harvest both adherent and floating cells and wash with cold PBS.[10]

• Resuspend cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and Propidium Iodide to the cell suspension.

• Incubate in the dark for 15-30 minutes.

• Analyze the samples immediately by flow cytometry. The results will differentiate between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cell populations.

Potential Signaling Pathways Targeted by Quinoline Derivatives

The cytotoxic effects observed with compounds like 6-Bromo-2-(piperidin-1-yl)quinoline can often be traced to their interaction with specific intracellular signaling pathways that regulate cell survival and proliferation.

Caption: Potential signaling pathways inhibited by quinoline derivatives.

Conclusion and Best Practices

The protocols outlined in this guide provide a robust framework for the initial characterization of the in vitro antiproliferative and cytotoxic effects of 6-Bromo-2-(piperidin-1-yl)quinoline and other novel quinoline derivatives. For reliable and reproducible results, it is essential to adhere to best practices in cell culture, including maintaining cell line authenticity, ensuring consistent seeding densities, and minimizing variability in experimental conditions. The combination of a primary viability screen like the MTT assay with more mechanistic assays will provide a comprehensive understanding of the compound's biological activity and guide further drug development efforts.

References

• 4

• 1

• 14

• 6

• 2

• 5

• 11

• 7

• 3

• 8

• 15

• 12

• 16

• 13

• 17

• 9

• 10

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. From quinoline to cancer therapy: A systematic overview of its biological mechanisms and therapeutic roles - Arabian Journal of Chemistry [arabjchem.org]
• 3. Inhibition of cancer cells by Quinoline-Based compounds: A review with mechanistic insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijmphs.com [ijmphs.com]
• 5. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 6. Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecul ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04371E [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Exploration of quinolone and quinoline derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Targeting Cancer Cell Proliferation Using Piperazine‐Linked Quinolinequinones: Mechanism and Metabolic Profile - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. brieflands.com [brieflands.com]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Synthesis of 6-Substituted Quinoline Libraries from 6-Bromo-2-(piperidin-1-yl)quinoline

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic functionalization of this heterocyclic system is paramount for modulating biological activity and developing new drug candidates [1]. This application note details the divergent, high-throughput synthesis of 6-substituted quinoline libraries utilizing 6-Bromo-2-(piperidin-1-yl)quinoline (CAS: 1637483-38-5) as the central building block. By leveraging palladium-catalyzed cross-coupling methodologies—specifically Suzuki-Miyaura and Buchwald-Hartwig reactions—researchers can rapidly generate diverse aryl, heteroaryl, and amino-substituted derivatives.

Mechanistic Rationale & Scaffold Design

The selection of 6-bromo-2-(piperidin-1-yl)quinoline as a library scaffold is driven by two structural features:

• The 2-(Piperidin-1-yl) Pharmacophore: The piperidine ring enhances the aqueous solubility and lipophilicity balance (LogD) of the resulting library. Mechanistically, the tertiary amine acts as a strong electron-donating group via resonance. While this slightly increases the electron density of the quinoline core, the C6 position remains sufficiently electron-deficient to undergo rapid oxidative addition by Palladium(0) species. Furthermore, the steric bulk at the C2 position prevents the quinoline nitrogen from coordinating to and poisoning the palladium catalyst[1, 5].

• The C6-Bromine Handle: Aryl bromides on electron-deficient heterocycles are highly reactive in cross-coupling [1]. The C6 position is physically distant from the C2-piperidine group, ensuring that incoming bulky coupling partners (e.g., ortho-substituted boronic acids or secondary amines) do not experience prohibitive steric clashes during the transmetalation step.

Divergent Synthesis Workflow

To maximize chemical space, the scaffold is subjected to parallel reaction tracks. The workflow below illustrates the divergent pathways used to generate C-C and C-N linked libraries.

Divergent parallel synthesis workflow for 6-substituted quinoline libraries.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, every protocol below is designed as a self-validating system . By incorporating an internal standard directly into the reaction matrix, conversion and yield can be quantitatively verified via UPLC-MS prior to isolation, decoupling chemical reaction efficiency from downstream purification losses[2].

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

This protocol generates a library of 6-aryl and 6-heteroaryl quinolines.

Causality of Experimental Design:

• Catalyst (Pd(dppf)Cl₂): The bidentate dppf ligand enforces a cis-geometry on the Pd(II) intermediate. This spatial arrangement dramatically accelerates the reductive elimination step, preventing the premature protodeboronation of sensitive heteroaryl boronic acids.

• Solvent System (1,4-Dioxane/H₂O 4:1): Water is strictly required to hydrolyze the boronic acid trimers (boroxines) into reactive hydroxyboronate anions, which are the actual species that undergo transmetalation [5]. Dioxane ensures the lipophilic quinoline scaffold remains fully solvated.

Step-by-Step Methodology:

• Preparation: To a 2 mL microwave vial, add 6-bromo-2-(piperidin-1-yl)quinoline (0.2 mmol, 1.0 equiv), the respective aryl/heteroaryl boronic acid (0.3 mmol, 1.5 equiv), and K₂CO₃ (0.6 mmol, 3.0 equiv).

• Internal Standard: Add 4,4'-dimethyl-1,1'-biphenyl (0.02 mmol, 0.1 equiv) as the internal standard for self-validation.

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.01 mmol, 5 mol%).

• Degassing: Seal the vial. Evacuate and backfill with ultra-pure N₂ (repeat 3x).

• Solvent Addition: Inject degassed 1,4-Dioxane (0.8 mL) and degassed deionized H₂O (0.2 mL) via syringe.

• Reaction: Heat the mixture at 90 °C for 4 hours under vigorous stirring (or 110 °C for 20 mins via microwave irradiation).

• In-Situ Validation: Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, filter, and inject into UPLC-MS. Calculate the absolute yield by comparing the product's peak area to the internal standard.

• Workup: Dilute with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via automated flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

This protocol generates a library of 6-amino quinolines (secondary and tertiary amines).

Causality of Experimental Design:

• Ligand (BrettPhos or Biaryl Phosphorinanes): The bulky, electron-rich biaryl phosphine ligand facilitates rapid oxidative addition into the C-Br bond. More importantly, its immense steric bulk forces the amine and quinoline moieties into close proximity, accelerating the notoriously difficult C-N reductive elimination step [4].

• Base (NaOtBu): A strong base is required to deprotonate the coordinated amine to form the Pd-amido complex. The reaction must be strictly anhydrous, as water will hydrolyze NaOtBu and instantly deactivate the catalytic cycle [3].

Step-by-Step Methodology:

• Preparation: In a glovebox, charge a vial with 6-bromo-2-(piperidin-1-yl)quinoline (0.2 mmol, 1.0 equiv), the desired primary/secondary amine (0.24 mmol, 1.2 equiv), and NaOtBu (0.28 mmol, 1.4 equiv).

• Internal Standard: Add 4,4'-dimethyl-1,1'-biphenyl (0.02 mmol, 0.1 equiv).

• Catalyst Addition: Add Pd₂(dba)₃ (0.005 mmol, 2.5 mol%) and BrettPhos (0.012 mmol, 6 mol%).

• Solvent Addition: Add anhydrous, degassed Toluene (1.0 mL). Seal the vial with a Teflon-lined septum cap and remove from the glovebox.

• Reaction: Heat at 100 °C for 12 hours.

• In-Situ Validation: Withdraw a 10 µL aliquot, dilute in MeCN, filter through a plug of Celite, and analyze via UPLC-MS to validate conversion.

• Workup: Filter the crude mixture through a Celite pad to remove inorganic salts and Pd black, concentrate under reduced pressure, and purify via reverse-phase prep-HPLC (MeCN/H₂O with 0.1% TFA).

Palladium-catalyzed Suzuki-Miyaura cross-coupling catalytic cycle at the C6 position.

Quantitative Data Summary

The following table summarizes the optimized parameters and expected validation metrics for the functionalization of the 6-bromo-2-(piperidin-1-yl)quinoline scaffold across different library classes.

Reaction Type	Coupling Partner Class	Catalyst System	Base	Solvent	Temp / Time	Avg. UPLC Yield
Suzuki-Miyaura	Electron-Rich Aryl Boronic Acids	5% Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90 °C / 4 h	> 85%
Suzuki-Miyaura	Heteroaryl Boronic Acids	5% Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	100 °C / 6 h	65 - 80%
Buchwald-Hartwig	Cyclic Secondary Amines (e.g., Morpholine)	2.5% Pd₂(dba)₃ / 6% BrettPhos	NaOtBu	Toluene (Anhydrous)	100 °C / 12 h	> 90%
Buchwald-Hartwig	Primary Anilines	2.5% Pd₂(dba)₃ / 6% DavePhos	K₃PO₄	1,4-Dioxane (Anhydrous)	110 °C / 16 h	70 - 85%
Sonogashira	Terminal Alkynes	5% Pd(PPh₃)₄ / 10% CuI	Et₃N	DMF	80 °C / 8 h	> 80%

Quality Control & Analytical Validation

To ensure the integrity of the generated library, all final compounds must meet the following QC criteria before biological screening:

• Purity: >95% as determined by UPLC-UV (at 254 nm and 280 nm).

• Identity: Confirmed by High-Resolution Mass Spectrometry (HRMS) matching the calculated exact mass within ≤ 5 ppm.

• Structural Verification: ¹H NMR and ¹³C NMR in DMSO-d₆ or CDCl₃. The disappearance of the distinct C6-bromine aromatic proton splitting pattern and the appearance of the new substituent signals validate successful coupling.

References

• Mo, Y., et al. "Flow chemistry as a tool for high throughput experimentation." Digital Discovery, RSC Publishing, 2025. DOI: 10.1039/D5DD00129C. URL:[Link]

• Ahneman, D. T., et al. "Predicting reaction performance in C–N cross-coupling using machine learning." Science 360.6385 (2018): 186-190. URL:[Link]

• Taylor, A. M., et al. "Pd-Catalyzed Cross-Coupling Reactions Promoted by Biaryl Phosphorinane Ligands." ACS Catalysis, 2019. URL:[Link]

• Handy, S. T., et al. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science, RSC Publishing, 2016. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 6-Bromo-2-(piperidin-1-yl)quinoline Synthesis

Welcome to the technical support center for the synthesis of 6-Bromo-2-(piperidin-1-yl)quinoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to streamline your experimental workflow. The synthesis of this quinoline derivative, a valuable scaffold in medicinal chemistry, often involves a nucleophilic aromatic substitution (SNAr) reaction, which can present several optimization challenges. This document provides a structured approach to identifying and resolving common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-Bromo-2-(piperidin-1-yl)quinoline?

A1: The most prevalent and direct method is the nucleophilic aromatic substitution (SNAr) reaction. This typically involves reacting a suitable 2-halo-6-bromoquinoline, such as 2-chloro-6-bromoquinoline or 2,6-dibromoquinoline, with piperidine. The reaction is often facilitated by a base and can be performed with or without a catalyst, depending on the reactivity of the starting materials and desired reaction conditions.

Q2: What is the underlying mechanism of the SNAr reaction in this synthesis?

A2: The SNAr mechanism for this synthesis proceeds via a two-step process. First, the nucleophile (piperidine) attacks the electron-deficient carbon atom at the C2 position of the quinoline ring, which bears a leaving group (e.g., Cl or Br). This forms a resonance-stabilized intermediate known as a Meisenheimer complex. In the second step, the leaving group is eliminated, and the aromaticity of the quinoline ring is restored, yielding the final product. The presence of the electron-withdrawing nitrogen atom in the quinoline ring facilitates this nucleophilic attack.

Q3: Why is the substitution favored at the C2 position over the C6 position?

A3: The C2 and C4 positions of the quinoline ring are electronically activated for nucleophilic attack due to the electron-withdrawing effect of the ring nitrogen. The bromine atom at the C6 position is on the benzene portion of the quinoline ring and is significantly less activated for nucleophilic substitution under typical SNAr conditions. To substitute at the C6 position, more forcing conditions or transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, are generally required.

Q4: Should I use a catalyst for this reaction?

A4: While the reaction can proceed without a catalyst, particularly at elevated temperatures, using a palladium-based catalyst system (e.g., Pd(OAc)₂, a phosphine ligand like Xantphos, and a base like Cs₂CO₃) can significantly improve reaction rates and yields, especially with less reactive aryl halides.[1] Catalyst selection is critical and should be optimized based on the specific substrates and desired reaction conditions.[1]

Q5: What are the key safety precautions I should take during this synthesis?

A5: It is crucial to handle all reagents in a well-ventilated fume hood.[2][3] 6-Bromoquinoline and its derivatives should be handled with care, avoiding skin and eye contact.[4] Quinoline itself is a combustible liquid and is harmful if swallowed or in contact with skin.[2][5][6] Piperidine is a flammable and corrosive liquid with a strong odor. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2] Refer to the Safety Data Sheets (SDS) for all chemicals before starting any experiment.[3][4]

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 6-Bromo-2-(piperidin-1-yl)quinoline.

Problem 1: Low or No Product Yield

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficient Reaction Temperature	Gradually increase the reaction temperature in 10-20°C increments, monitoring by TLC. Consider switching to a higher-boiling solvent if necessary.	The SNAr reaction often has a significant activation energy barrier. Higher temperatures provide the necessary energy for the reaction to proceed at a reasonable rate.
Inactive Catalyst	If using a palladium catalyst, ensure it has not been deactivated by exposure to air or moisture. Use fresh catalyst and ligands, and employ proper inert atmosphere techniques (e.g., nitrogen or argon).[1]	Palladium catalysts, particularly in their active Pd(0) state, are sensitive to oxidation. Deactivation of the catalyst will halt the catalytic cycle.
Inappropriate Base or Solvent	The choice of base and solvent is critical.[1] For non-catalyzed reactions, a strong base like NaH or K₂CO₃ in a polar aprotic solvent (e.g., DMF, DMSO) is common. For catalyzed reactions, a weaker base like Cs₂CO₃ may be preferred.[1] Screen different base/solvent combinations.	The base is required to deprotonate the piperidine, increasing its nucleophilicity, and to neutralize the acid generated during the reaction. The solvent must be able to dissolve the reactants and facilitate the reaction; polar aprotic solvents are generally effective for SNAr reactions.
Poor Quality Starting Materials	Verify the purity of your 2-halo-6-bromoquinoline and piperidine using techniques like NMR or GC-MS. Impurities can interfere with the reaction.	Impurities in starting materials can act as catalyst poisons or participate in side reactions, reducing the yield of the desired product.

Problem 2: Formation of Side Products

Potential Cause	Troubleshooting Step	Scientific Rationale
Di-substitution (Formation of 2,6-di(piperidin-1-yl)quinoline)	Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of piperidine. If di-substitution persists, consider a milder base or lower reaction temperature.	While substitution at C6 is less favorable, under forcing conditions (high temperature, strong base, prolonged reaction time), a second SNAr or a competing reaction mechanism might lead to the replacement of the C6 bromine.
Hydrolysis of Starting Material	Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere.	Water can act as a competing nucleophile, leading to the formation of 6-bromo-2-hydroxyquinoline, especially at elevated temperatures.
Decomposition of Reagents or Product	Monitor the reaction by TLC to avoid prolonged heating after the reaction has reached completion. Consider purification by column chromatography to remove degradation products.	Quinoline derivatives and other reagents can be unstable at high temperatures for extended periods, leading to complex reaction mixtures.

Experimental Protocols

Protocol 1: Non-Catalyzed Synthesis of 6-Bromo-2-(piperidin-1-yl)quinoline

This protocol describes a general procedure for the synthesis via a direct SNAr reaction.

Step-by-Step Methodology:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-chloro-6-bromoquinoline (1.0 mmol, 1.0 eq).

• Add a suitable polar aprotic solvent, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) (5-10 mL).

• Add piperidine (1.2 mmol, 1.2 eq) to the mixture.

• Add a suitable base, such as potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 eq).

• Heat the reaction mixture to 100-120°C and stir for 4-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired product.

Protocol 2: Palladium-Catalyzed Synthesis (Buchwald-Hartwig Amination)

This protocol is an alternative for substrates that are less reactive under non-catalyzed conditions.

Step-by-Step Methodology:

• To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2,6-dibromoquinoline (1.0 mmol, 1.0 eq), a palladium catalyst such as Pd₂(dba)₃ (0.02 mmol, 2 mol%), and a suitable phosphine ligand like Xantphos (0.04 mmol, 4 mol%).

• Add a base, typically cesium carbonate (Cs₂CO₃, 1.5 mmol, 1.5 eq).

• Add an anhydrous solvent, such as 1,4-dioxane or toluene (5-10 mL).

• Add piperidine (1.1 mmol, 1.1 eq) via syringe.

• Heat the reaction mixture to 80-110°C and stir for 2-12 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualization of Workflows

General Synthesis Workflow

Caption: General experimental workflow for the synthesis.

Troubleshooting Logic Diagram

Caption: A logical pathway for troubleshooting common issues.

Analytical Characterization

Reliable analytical methods are crucial for confirming the identity and purity of the synthesized 6-Bromo-2-(piperidin-1-yl)quinoline.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural elucidation. The successful incorporation of the piperidine moiety can be confirmed by the appearance of characteristic aliphatic proton signals and the disappearance of the proton signal at the C2 position of the quinoline ring.

• Mass Spectrometry (MS): Techniques like GC-MS or LC-MS can confirm the molecular weight of the product and help identify any impurities or side products.[7] High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition.[8]

• High-Performance Liquid Chromatography (HPLC): HPLC is a valuable tool for assessing the purity of the final product and for monitoring the progress of the reaction.[7] A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water gradient) is typically used.[7]

• Thin Layer Chromatography (TLC): TLC is a quick and effective method for monitoring the reaction's progress by comparing the spot of the reaction mixture to the spots of the starting materials.[1][9]

References

• 6-Bromoquinoline - SAFETY DATA SHEET. (n.d.).
• QUINOLINE FOR SYNTHESIS. (n.d.). Loba Chemie.
• Material Safety Data Sheet Quinoline. (2010, June 10).
• 6-Bromo-2-methylquinoline - Safety Data Sheet. (2026, January 17). ChemicalBook.
• Çakmak, O., et al. (2018). Activation of 6-bromoquinoline by nitration: synthesis of morpholinyl and piperazinyl quinolines. Arkivoc, 2018(iii), 362-374.
• Quinoline - Hazardous Substance Fact Sheet. (2008, November). New Jersey Department of Health.

• Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. (2025, August 7). ResearchGate. Retrieved from [Link]

• Wang, W., et al. (n.d.). Synthesis of 6-bromo-4-iodoquinoline.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. lobachemie.com [lobachemie.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. actylislab.com [actylislab.com]
• 6. nj.gov [nj.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Buchwald-Hartwig Amination of 6-Bromoquinolines

Welcome to the technical support center for the Buchwald-Hartwig amination of 6-bromoquinolines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this powerful C-N bond-forming reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you improve your reaction yields and overcome common experimental hurdles.

The Challenge: Aminating Electron-Deficient N-Heterocycles

The Buchwald-Hartwig amination is a cornerstone of modern synthetic chemistry, enabling the formation of C-N bonds with remarkable efficiency.[1] However, its application to electron-deficient N-heterocyclic substrates like 6-bromoquinoline presents a unique set of challenges. The primary obstacle is the propensity of the quinoline nitrogen to coordinate with the palladium catalyst, leading to catalyst poisoning and diminished yields.[2] This guide will address this and other common issues, providing a logical framework for optimizing your reaction conditions.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the specific problems you may encounter during your experiments.

Category 1: Low or No Conversion

Question: I am seeing very little or no formation of my desired 6-aminoquinoline product. What are the most likely causes?

Answer: Low to no conversion in the Buchwald-Hartwig amination of 6-bromoquinolines typically points to issues with the catalytic cycle. The most common culprits are catalyst deactivation, suboptimal choice of ligand or base, or poor reagent quality.

• Catalyst Poisoning by the Quinoline Nitrogen: The lone pair of electrons on the quinoline nitrogen can act as a ligand, binding to the palladium center and forming an inactive complex. This is the most significant challenge with this class of substrates. To mitigate this, the use of sterically hindered phosphine ligands is crucial. These bulky ligands shield the palladium center, preventing the coordination of the quinoline nitrogen.[2]

• Inappropriate Ligand Selection: The choice of ligand is critical for a successful reaction. For electron-deficient heteroaromatic halides, bulky, electron-rich phosphine ligands have demonstrated superior performance.[2] First-generation ligands like P(o-tolyl)3 may not be effective.

• Suboptimal Base: The base plays a critical role in the deprotonation of the amine to form the active palladium-amido complex.[3] If the base is not strong enough or is sterically hindered, this step can be slow or inefficient, halting the catalytic cycle.

• Poor Reagent or Solvent Quality: The Buchwald-Hartwig amination is highly sensitive to air and moisture. The presence of oxygen can lead to the oxidation of the phosphine ligand and the palladium catalyst, while water can interfere with the base and other reaction components. Ensure that all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere (e.g., argon or nitrogen).

Category 2: Side Reactions and Impurities

Question: My reaction is producing a significant amount of a side product where the bromine on the quinoline has been replaced by a hydrogen (hydrodehalogenation). How can I prevent this?

Answer: Hydrodehalogenation is a common side reaction in Buchwald-Hartwig aminations, particularly with electron-deficient aryl halides.[2] It occurs when a palladium-hydride species is formed, which can then reductively eliminate with the aryl halide to produce the dehalogenated arene.

• Mechanism of Hydrodehalogenation: This side reaction can compete with the desired reductive elimination of the arylamine product.[1] The palladium-hydride species can arise from several sources, including the amine or solvent.

• Mitigation Strategies:

  • Ligand Choice: The use of sterically hindered, electron-rich ligands can favor the desired C-N bond formation over hydrodehalogenation. These ligands accelerate the rate of reductive elimination of the product, outcompeting the undesired pathway.

  • Base Selection: The choice of base can influence the formation of palladium-hydride species. In some cases, switching to a different base can minimize this side reaction.

  • Temperature Control: Running the reaction at the lowest effective temperature can sometimes suppress hydrodehalogenation.[4]

Question: I am observing the formation of biaryl byproducts. What is causing this and how can I avoid it?

Answer: The formation of biaryl byproducts, resulting from the coupling of two 6-bromoquinoline molecules, can occur under certain conditions. This is often a result of competing reaction pathways, such as homocoupling of the aryl halide. Careful optimization of the catalyst system, particularly the ligand and palladium source, can help to minimize this side reaction.[5]

Optimizing Reaction Parameters: A Data-Driven Approach

The successful amination of 6-bromoquinolines hinges on the careful selection of the catalyst system and reaction conditions. Below is a summary of key parameters to consider.

Table 1: Ligand Selection for Amination of Bromoquinolines

Ligand	Structure	Key Features	Typical Application	Reference
Johnphos	(2-Biphenyl)di-tert-butylphosphine	Sterically demanding, electron-rich monodentate phosphine.	Effective for coupling with secondary anilines.	[2]
Tri-tert-butylphosphine (L2)	P(t-Bu)3	Highly electron-rich and sterically hindered.	Shows high yield in coupling with secondary anilines.	[2]
XPhos	2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl	Bulky biarylphosphine ligand.	Generally effective for a wide range of aminations, including challenging substrates.[4]	[4]
BINAP	2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl	Bidentate phosphine ligand.	Can be effective, but often requires higher catalyst loading.[6]	[6]

Table 2: Base Selection and Considerations

Base	pKa of Conjugate Acid	Key Characteristics	Considerations for 6-Bromoquinolines	Reference
Sodium tert-butoxide (NaOtBu)	~19	Strong, non-nucleophilic base. Widely used in Buchwald-Hartwig reactions.	Can be very effective, but its high basicity may not be suitable for base-sensitive substrates.
Cesium carbonate (Cs2CO3)	~10.3 (for HCO3⁻)	Milder inorganic base. The "cesium effect" can enhance reactivity.	A good alternative to strong alkoxide bases, especially for substrates with base-sensitive functional groups.
Potassium tert-butoxide (KOtBu)	~19	Similar in strength to NaOtBu.	Often used interchangeably with NaOtBu.[4]	[4]
Lithium bis(trimethylsilyl)amide (LiHMDS)	~26	Very strong, sterically hindered base.	Can be effective, but its high strength requires careful handling and consideration of substrate compatibility.

Visualizing the Process: Diagrams and Workflows

The Buchwald-Hartwig Catalytic Cycle

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Troubleshooting Logic for Low Yield

Caption: A decision-making workflow for troubleshooting low yields.

Experimental Protocols

The following protocols are provided as a starting point for the Buchwald-Hartwig amination of 6-bromoquinolines. Optimization for specific substrates is highly recommended.

Protocol 1: General Procedure for the Amination of 6-Bromoquinoline with a Secondary Amine

This protocol is adapted from procedures used for similar heteroaromatic systems.[7]

Materials:

• 6-Bromoquinoline (1.0 equiv)

• Secondary amine (e.g., morpholine, 1.2 equiv)

• Palladium precursor (e.g., Pd2(dba)3, 2 mol%)

• Phosphine ligand (e.g., XPhos, 4 mol%)

• Base (e.g., NaOtBu, 1.4 equiv)

• Anhydrous toluene

Procedure:

• Reaction Setup: In a glovebox or under a positive pressure of inert gas (argon or nitrogen), add 6-bromoquinoline, the palladium precursor, and the phosphine ligand to a dry Schlenk flask equipped with a magnetic stir bar.

• Addition of Reagents: Add the base to the flask, followed by the anhydrous toluene.

• Addition of Amine: Add the secondary amine to the reaction mixture via syringe.

• Reaction Conditions: Seal the Schlenk flask and heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography.

Protocol 2: Amination of a Functionalized Bromoquinoline Derivative

This protocol is based on the successful amination of 5-bromo-8-benzyloxyquinoline.[2]

Materials:

• Substituted 6-bromoquinoline (1.0 equiv)

• Secondary aniline (1.25 equiv)

• Pd(OAc)2 (5 mol%)

• Tri-tert-butylphosphine (L2) (7.5 mol%)

• Sodium tert-butoxide (1.6 equiv)

• Anhydrous toluene

Procedure:

• Reaction Setup: To an oven-dried, argon-flushed flask, add the substituted 6-bromoquinoline, Pd(OAc)2, tri-tert-butylphosphine, and sodium tert-butoxide.

• Solvent and Amine Addition: Add anhydrous toluene, followed by the secondary aniline.

• Reaction Conditions: Heat the reaction mixture to 110-120 °C and stir for 24 hours under an argon atmosphere.

• Monitoring and Workup: Monitor the reaction by TLC. After completion, cool the mixture to room temperature and filter through a pad of celite, washing with dichloromethane.

• Purification: Concentrate the filtrate and purify the residue by flash chromatography.

References

• 5

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. ias.ac.in [ias.ac.in]
• 3. pubs.acs.org [pubs.acs.org]
• 4. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Issues for 6-Bromo-2-(piperidin-1-yl)quinoline

Welcome to the Application Scientist Support Hub. As a Senior Application Scientist, I frequently consult with researchers struggling to formulate highly lipophilic, halogenated heterocycles. 6-Bromo-2-(piperidin-1-yl)quinoline presents a classic "brick dust" and "grease ball" paradox: its planar quinoline ring and bulky bromine atom drive strong crystal lattice energy, while its highly lipophilic nature repels aqueous solvation.

This guide provides field-proven, self-validating protocols to bypass these thermodynamic barriers without compromising your biological readouts. We will explore causality, establish rigorous validation checkpoints, and provide actionable methodologies for both in vitro and in vivo applications.

Diagnostic Decision Matrix

Before mixing reagents, you must align your formulation strategy with your experimental endpoint. Use the decision tree below to select the thermodynamically and biologically appropriate pathway.

Caption: Decision matrix for selecting the optimal solubility enhancement strategy based on application.

FAQ & Troubleshooting Section 1: In Vitro Assays & Co-Solvency

Q: Why does my compound immediately crash out when I add my DMSO stock to cell culture media? A: This is a solvent-shift precipitation event. 6-Bromo-2-(piperidin-1-yl)quinoline has a high LogP. When you transition the compound from 100% DMSO into an aqueous medium (like DMEM or PBS), the dielectric constant of the microenvironment abruptly changes. The hydrophobic molecules are forced out of the solvation shell and rapidly aggregate to minimize contact with water, reforming their strong crystal lattice.

Q: What is the maximum allowable DMSO concentration to keep the drug in solution without killing my cells? A: DMSO is a known cytotoxic agent that can induce membrane permeabilization and oxidative stress. According to 1, the final concentration should ideally be kept at or below 0.1% for sensitive lines[1]. A 2 further demonstrated that DMSO concentrations above 1% lead to a noticeable decrease in cell viability in human fibroblasts[2].

Table 1: Maximum Allowable DMSO Limits by Assay Type

Cell / Assay Type	Recommended Max DMSO	Causality / Rationale
Primary Cells & Sensitive Lines	0.05% - 0.1%	Prevents membrane disruption and off-target transcriptomic shifts.
General Immortalized Lines	0.1% - 0.5%	Tolerated for up to 48h, but requires strict vehicle-only controls.
Short-term Biochemical Assays	1.0% - 2.0%	Acceptable for <4h assays where cellular proliferation is not measured.

Protocol 1: The "Intermediate Aqueous Dilution" Method

This protocol prevents localized supersaturation and micro-precipitation during media addition.

• Stock Preparation: Prepare a 10 mM stock of 6-Bromo-2-(piperidin-1-yl)quinoline in 100% anhydrous DMSO. (Causality: Anhydrous conditions prevent premature hydrolysis or nucleation in the stock vial).

• Media Warming: Warm your target aqueous buffer or culture media to 37°C. (Causality: Increased kinetic energy lowers the thermodynamic barrier to solvation).

• High-Shear Addition: While vortexing the warmed media at high speed, add the DMSO stock dropwise to create a 10x intermediate solution (e.g., 1% DMSO final).

• SELF-VALIDATION CHECKPOINT: Observe a 10 µL aliquot of the intermediate solution under a phase-contrast microscope at 20x magnification. If microcrystals or opalescence are visible, the local supersaturation limit was exceeded. Do not proceed. Discard and restart using a lower stock concentration.

• Final Dosing: Dilute the validated 10x intermediate 1:10 directly into your final assay plate (yielding a safe 0.1% final DMSO concentration).

FAQ & Troubleshooting Section 2: pH Adjustment & Salt Formation

Q: Can I use pH adjustments to force 6-Bromo-2-(piperidin-1-yl)quinoline into solution? A: Yes, but only in specific contexts. The piperidine nitrogen acts as a weak base. As noted in the3, weak bases exhibit significantly higher aqueous solubility in acidic environments due to protonation[3]. Lowering the pH below the compound's pKa generates a charged species, which disrupts the crystal lattice and allows favorable ion-dipole interactions with water. However, this is generally unsuitable for in vitro cell assays (which require physiological pH 7.4) but is highly effective for simulated gastric fluid assays or specific biochemical screens.

FAQ & Troubleshooting Section 3: In Vivo Formulation & Cyclodextrin Complexation

Q: I need to dose this compound systemically in mice. DMSO is too toxic. What is the best alternative? A: The gold standard for in vivo delivery of lipophilic halogenated compounds is inclusion complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD). Complexation with cyclodextrins offers a well-substantiated safety profile for systemic exposure, as detailed by 4[4]. The hydrophobic cavity of HP-β-CD encapsulates the lipophilic quinoline/bromine moiety, while its hydrophilic exterior interfaces with the aqueous blood plasma, effectively "hiding" the grease ball from the aqueous environment[5].

Caption: Step-by-step workflow for generating a self-validating HP-β-CD inclusion complex.

Protocol 2: HP-β-CD Inclusion Complexation

• Vehicle Preparation: Prepare a 20% (w/v) HP-β-CD solution in 50 mM Acetate Buffer (pH 5.5). (Causality: The slightly acidic pH partially protonates the basic piperidine nitrogen, lowering the energy required to break the solid lattice, while the cyclodextrin cavity captures the molecule).

• Compound Addition: Add solid 6-Bromo-2-(piperidin-1-yl)quinoline to achieve a target concentration of 2 mg/mL.

• Equilibration: Sonicate in a water bath for 30 minutes, followed by continuous magnetic stirring at 25°C for 24 hours. (Causality: Host-guest complexation is a dynamic thermodynamic equilibrium; 24 hours ensures maximum encapsulation).

• Filtration: Pass the cloudy suspension through a 0.45 µm PVDF syringe filter to remove any uncomplexed free base.

• SELF-VALIDATION CHECKPOINT: Measure the UV-Vis absorbance of the solution pre- and post-filtration at the compound's λmax​ (approx. 260-280 nm). A decrease in absorbance of >5% indicates incomplete complexation (meaning the drug was left behind on the filter). If this occurs, increase the HP-β-CD concentration to 30% (w/v) and repeat the equilibration.

Quantitative Data Summary

Table 2: Quantitative Comparison of Formulation Strategies for 6-Bromo-2-(piperidin-1-yl)quinoline

Strategy	Max Achievable Concentration	Primary Application	Pros	Cons
DMSO Co-solvency	~10 - 50 µM (at 0.1% DMSO)	In vitro high-throughput screening	Rapid preparation, low cost	High risk of precipitation, solvent cytotoxicity
Acidic pH Shift	~100 - 500 µM (at pH < 5.0)	Gastric simulation, biochemical assays	No organic solvents required	Non-physiological pH alters cell behavior
HP-β-CD Complexation	> 2.0 mg/mL	In vivo systemic dosing (IV/IP/PO)	Highly biocompatible, stable	Time-consuming preparation (24h)

References

• What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?, ResearchGate,[Link]

• The study of the influence of DMSO on human fibroblasts proliferation in-vitro, Jagiellonian Center of Innovation,[Link]

• Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview, Asian Journal of Pharmacy and Technology,[Link]

• Beta-cyclodextrin formulation of a disulfide-bond disrupting agent for improved systemic exposure, RSC Publishing,[Link]

• In Vitro and In Vivo Evaluation of Hydroxypropyl-β-cyclodextrin-grafted-poly(acrylic acid)/poly(vinyl pyrrolidone) Semi-Interpenetrating Matrices, PMC,[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. jagiellonskiecentruminnowacji.pl [jagiellonskiecentruminnowacji.pl]
• 3. ajptonline.com [ajptonline.com]
• 4. Beta-cyclodextrin formulation of a disulfide-bond disrupting agent for improved systemic exposure - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D5MD00334B [pubs.rsc.org]
• 5. In Vitro and In Vivo Evaluation of Hydroxypropyl-β-cyclodextrin-grafted-poly(acrylic acid)/poly(vinyl pyrrolidone) Semi-Interpenetrating Matrices of Dexamethasone Sodium Phosphate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving NMR Peak Overlaps in 6-Bromo-2-(piperidin-1-yl)quinoline Spectra

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for advanced NMR spectroscopy. This guide is designed for researchers, scientists, and drug development professionals who are working with complex heterocyclic molecules like 6-Bromo-2-(piperidin-1-yl)quinoline and encountering challenges with spectral resolution. This document provides in-depth, question-and-answer-based troubleshooting strategies, moving from fundamental adjustments to advanced 2D NMR techniques to ensure unambiguous structure elucidation.

Frequently Asked Questions (FAQs)

Q1: My ¹H NMR spectrum of 6-Bromo-2-(piperidin-1-yl)quinoline shows significant overlap, particularly in the aromatic (δ 7.0-8.5 ppm) and aliphatic (δ 1.5-4.0 ppm) regions. What are my initial troubleshooting steps?

A1: Signal overlap in molecules containing both aromatic and saturated ring systems is a common challenge.[1] The quinoline protons exhibit complex spin-spin coupling, and the piperidine protons can have similar chemical environments, leading to overlapping multiplets. Before proceeding to more complex experiments, it's crucial to ensure optimal data acquisition and consider simple experimental modifications.

Your first steps should follow a logical progression from simplest to most complex. This workflow minimizes instrument time and focuses on the most direct path to a solution.

Caption: General workflow for troubleshooting NMR peak overlaps.

Start by verifying your sample preparation. High concentration can lead to line broadening and baseline artifacts, while impurities can introduce extraneous peaks.[2][3] Ensure your sample is fully dissolved and free of particulate matter.[4] If the basics are covered, the next logical steps are to modify the chemical environment by changing the solvent or adjusting the temperature.

Q2: How can changing the NMR solvent help resolve peak overlap for 6-Bromo-2-(piperidin-1-yl)quinoline?

A2: The chemical shift of a nucleus is highly sensitive to its intermolecular environment.[5] Changing the solvent alters solute-solvent interactions, which can significantly modify the chemical shifts of specific protons, often resolving accidental overlap.[6][7] Aromatic solvents like benzene-d₆ or pyridine-d₅ can induce significant shifts in nearby protons due to their magnetic anisotropy, a phenomenon known as the Aromatic Solvent-Induced Shift (ASIS). For a molecule like 6-Bromo-2-(piperidin-1-yl)quinoline, this can be particularly effective for differentiating protons on the exterior of the molecule.

Causality: Solvents interact with the solute through various mechanisms, including hydrogen bonding, dipole-dipole interactions, and van der Waals forces.[8] For instance, a hydrogen-bond-donating solvent like CDCl₃ will interact differently with the nitrogen atoms in the quinoline and piperidine rings compared to a non-polar solvent like CCl₄ or an aromatic solvent like benzene-d₆. These specific interactions change the local electron density around the protons, altering their shielding and thus their chemical shift.[7][8]

Data Presentation: Common Deuterated Solvents and Their Properties

Solvent	Dielectric Constant (ε)	Polarity	Common Use Case
Chloroform-d (CDCl₃)	4.8	Moderately Polar	General purpose, good for many organics.
Benzene-d₆ (C₆D₆)	2.3	Non-polar, Aromatic	Can resolve overlap via anisotropic effects.
Acetone-d₆	21.0	Polar, Aprotic	Good for more polar compounds.
DMSO-d₆	47.0	Highly Polar, Aprotic	Excellent for polar compounds, can reveal exchangeable protons.
Methanol-d₄ (CD₃OD)	33.0	Polar, Protic	Can cause H/D exchange with labile protons (e.g., N-H).

Recommendation: If your initial spectrum was in CDCl₃, re-running the sample in benzene-d₆ is an excellent first choice. The anisotropic effect of the benzene ring will likely shift the quinoline and piperidine protons differently, potentially resolving key overlaps.

Q3: Can adjusting the temperature of the NMR experiment improve resolution?

A3: Yes, Variable Temperature (VT) NMR is a powerful technique for resolving overlapping signals, especially when conformational dynamics are present.[9][10] The piperidine ring in your molecule exists in a dynamic equilibrium of chair conformations. At room temperature, if the rate of this "ring flipping" is on the NMR timescale, it can lead to broad peaks.

• Cooling the sample can slow this exchange, potentially sharpening the signals for the axial and equatorial protons into distinct, well-resolved peaks.

• Heating the sample can increase the rate of exchange, causing conformationally averaged signals to sharpen.[10] Furthermore, changing the temperature alters the populations of different conformational states, and since the observed chemical shift is a weighted average of these states, even small temperature changes can be enough to move overlapping signals apart.[9]

Experimental Protocols: Protocol 1: Variable Temperature (VT) NMR for Peak Resolution

• Safety First: Ensure you are using a proper NMR tube (e.g., Wilmad 507 or higher) designed for VT work to prevent shattering.[10] Never heat a sealed NMR tube that has not been properly prepared, as pressure buildup can cause an explosion.[11]

• Select Temperature Range: For resolving conformational exchange, start by decreasing the temperature in 10-15°C increments from your starting temperature (e.g., 25°C -> 15°C -> 5°C -> -5°C). For general peak separation, you can explore both higher and lower temperatures.[12]

• Equilibration: After setting a new temperature, allow the sample to equilibrate for at least 5-10 minutes before shimming and acquisition. This ensures a stable temperature and minimizes temperature gradients across the sample.[11]

• Shimming: The magnetic field homogeneity is temperature-dependent. You must re-shim the spectrometer at each new temperature to maintain good resolution.

• Acquisition: Acquire a standard ¹H spectrum at each temperature and compare the spectra to identify the optimal temperature for signal resolution.

Q4: The simple adjustments didn't fully resolve the overlaps. Which 2D NMR experiment should I run first?

A4: When simpler methods are insufficient, 2D NMR is the definitive way to resolve overlap.[13][14] The first and most fundamental 2D experiment to perform is the ¹H-¹H COSY (COrrelation SpectroscopY) .[15]

Causality: The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds (²JHH or ³JHH).[16] It spreads the ¹H NMR information across a second frequency dimension, generating a contour plot where diagonal peaks correspond to the 1D spectrum and off-diagonal "cross-peaks" connect coupled protons.[15] Even if two protons are overlapped in the 1D spectrum (i.e., they have the same chemical shift on the diagonal), they will likely show different cross-peaks to their unique coupling partners, thus resolving the ambiguity.

For 6-Bromo-2-(piperidin-1-yl)quinoline, a COSY spectrum will allow you to:

• Trace the connectivity of the protons on the quinoline ring.

• Identify the relationships between the different methylene (-CH₂-) groups within the piperidine ring.

Experimental Protocols: Protocol 2: Acquiring a Gradient COSY (gCOSY) Spectrum

The gradient-selected COSY (gCOSY) is generally preferred due to its cleaner spectra and faster acquisition times.[17]

• Setup: Acquire a standard 1D ¹H spectrum of your sample. Correctly reference the spectrum and determine the spectral width (sw) needed to encompass all proton signals.[18][19]

• Load Experiment: Load a standard gCOSY parameter set on the spectrometer. The software will typically copy over the spectral width and center from your 1D experiment.[19]

• Set Parameters: For a routine experiment on a moderately concentrated sample, default parameters are often sufficient. Key parameters include:

  • nt (number of scans): For gCOSY, nt=1 or 2 is often adequate.[17] Increase for dilute samples.

  • ni (number of increments in the indirect dimension): A value of 256 or 512 provides good resolution.

  • d1 (relaxation delay): 1-2 seconds is standard.

• Acquisition: Start the experiment. A typical gCOSY takes 15-30 minutes.

• Processing: After acquisition, the data is subjected to a two-dimensional Fourier transform (e.g., using the xfb command in TopSpin). The resulting spectrum can then be phased and analyzed.

Q5: I have my COSY spectrum. How do I use it to assign the quinoline protons?

A5: The COSY spectrum allows you to "walk" along the carbon backbone by identifying adjacent protons. For the quinoline ring system, you will have two isolated spin systems due to the nitrogen and the substitution pattern.

• Identify a Starting Point: Look for a proton with a unique chemical shift or multiplicity. For example, the proton at C5 is often a doublet coupled only to the proton at C6 (which is substituted with Br in your case, so look for C7), and the proton at C8 is coupled to C7.

• Trace the Correlations: Let's assume you identify the signal for H-5. Find its peak on the diagonal. Now, move perpendicular to the diagonal until you hit a cross-peak. The diagonal position corresponding to this cross-peak is the proton coupled to H-5, which would be H-7 in this case (since C6 is brominated).

• Continue the "Walk": From the H-7 diagonal peak, find its cross-peaks. You should see a correlation back to H-5 and a new correlation to H-8. This confirms the H-5 -> H-7 -> H-8 connectivity.

• Assign the Other Spin System: The protons at C3 and C4 will form a separate AB spin system, showing a cross-peak only to each other.

This process allows for the unambiguous assignment of the protons within each fragment of the molecule.

Q6: I'm still unsure about some assignments, and I need to connect protons to carbons. What's next?

A6: To connect the proton and carbon frameworks, you need heteronuclear correlation experiments. These are exceptionally powerful for resolving proton overlap because they disperse the proton signals based on the much wider ¹³C chemical shift range.[13][20] The two key experiments are:

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton directly to the carbon it is attached to (a one-bond correlation, ¹JCH).[20] If two proton signals overlap in the ¹H spectrum, but they are attached to carbons with different ¹³C chemical shifts, they will appear as two distinct cross-peaks in the HSQC spectrum.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over longer ranges, typically two or three bonds (²JCH and ³JCH).[20] This is crucial for connecting the molecular fragments identified in the COSY and for identifying quaternary (non-protonated) carbons, which do not appear in an HSQC spectrum.[21]

Caption: Correlations for a fragment of the quinoline ring.

Q7: How can I effectively use HSQC and HMBC data together to resolve ambiguity?

A7: Analyzing HSQC and HMBC spectra in tandem is one of the most robust strategies for structure elucidation.[21][22] Many modern NMR software packages allow you to overlay the two spectra, which provides a powerful visual aid.

Workflow for Combined Analysis:

• Identify Protonated Carbons: First, use the HSQC spectrum to identify all carbons that have directly attached protons. Any carbon signal present in the ¹³C spectrum but absent in the HSQC is a quaternary carbon.[21]

• Assign Protons to Carbons: Assign the ¹H and ¹³C shifts for each CH, CH₂, and CH₃ group using the HSQC cross-peaks.

• Build Fragments with HMBC: Start with an assigned proton (from HSQC) and look at its long-range correlations in the HMBC. For example, the proton at C4 of the quinoline ring should show HMBC correlations to the quaternary carbon at C2 and the bridgehead carbon C4a.

• Connect Fragments: Use HMBC correlations to link the different spin systems you identified in the COSY. For instance, the piperidine protons alpha to the nitrogen should show a key HMBC correlation to the C2 carbon of the quinoline ring, confirming the point of attachment.

• Confirm Quaternary Carbons: Use multiple HMBC correlations to confirm the assignments of quaternary carbons. For example, the C6-Br carbon should show correlations from H-5 and H-7.

By systematically combining the through-bond connectivity information from COSY (H-H), HSQC (C-H, 1-bond), and HMBC (C-H, multiple bonds), you can overcome even severe peak overlap and build a complete, unambiguous structural assignment for 6-Bromo-2-(piperidin-1-yl)quinoline.

References

• Taylor & Francis. (2007, February 24). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. [Link]

• Mestrelab Research. (2009, June 5). Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD). [Link]

• ACD/Labs. The advantages of overlaying an HSQC spectrum with an HMBC spectrum. [Link]

• UC Davis NMR Facility. Troubleshooting Guide for Varian/Agilent NMR Spectrometers running VnmrJ. [Link]

• Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in nmr - spectroscopy. II. Solutions of succinic anhydride. [Link]

• Chemical Society of Japan. (1967). Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. [Link]

• ACS Publications. (2019, March 27). Tackling the Peak Overlap Issue in NMR Metabolomics Studies: 1D Projected Correlation Traces from Statistical Correlation Analysis on Nontilted 2D ¹H NMR J-Resolved Spectra. [Link]

• ResearchGate. Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. [Link]

• UCSB Chemistry and Biochemistry. 2D ¹H-¹H COSY - NMR Facility. [Link]

• IMSERC. TUTORIAL: 2D COSY EXPERIMENT. [Link]

• University of Ottawa NMR Facility Blog. (2014, March 6). Variable Temperature to Improve NMR Resolution. [Link]

• University of Oxford. Variable Temperature NMR Experiments. [Link]

• PubMed. (2010, December 15). Synthesis and structure elucidation of five new pyrimido[5,4-c]quinoline-4(3H)-one derivatives using 1D and 2D NMR spectroscopy. [Link]

• PMC. Impact of solvent interactions on ¹H and ¹³C chemical shifts investigated using DFT and a reference dataset recorded in CDCl₃ and CCl₄. [Link]

• Royal Society of Chemistry. (2022, December 2). NMR methods for the analysis of mixtures. [Link]

• Thieme. (2023, December 1). Solvents Influence ¹H NMR Chemical Shifts and Complete ¹H and ¹³C NMR Spectral Assignments for Florfenicol. [Link]

• University of Wisconsin-Madison. Troubleshooting Acquisition Related Problems - NMR. [Link]

• ACS Publications. High-Resolution Variable-Temperature MAS ¹⁹F NMR Spectroscopy of Fluorocarbon Polymers. [Link]

• Oxford Instruments. ¹H-¹H COSY & TOCSY two- dimensional NMR spectroscopy. [Link]

• Indiana University NMR Facility. (2010, September). 2D COSY and DQCOSY (VnmrJ ChemPack). [Link]

• Tecmag. COSY (Magnitude). [Link]

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap?[Link]

• ResearchGate. Resolution of overlapping signals using 2D NMR spectroscopy. [Link]

• CHIMIA. Spectral Aliasing: A Super Zoom for 2D-NMR Spectra. Principles and Applications. [Link]

• University of Wisconsin-Madison. (2022, October 12). Variable Temperature (VT) NMR using TopSpin and (sometimes) IconNMR. [Link]

• MDPI. (2024, June 24). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. [Link]

• SDSU NMR Facility. Common Problems. [Link]

• Concepts in Magnetic Resonance. (2017, February 2). Common problems and artifacts encountered in solution-state NMR experiments. [Link]

• Oxford Instruments. Variable Temperature NMR Spectroscopy. [Link]

• PubMed. (2009, May 15). Structure elucidation and NMR assignments of two new pyrrolidinyl quinoline alkaloids from chestnut honey. [Link]

Sources

• 1. NMR Analysis, Processing and Prediction: Fighting against peak overlap – Introducing Global Spectral Deconvolution (GSD) [nmr-analysis.blogspot.com]
• 2. 5) Common Problems | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
• 3. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 4. nmr.ucdavis.edu [nmr.ucdavis.edu]
• 5. tandfonline.com [tandfonline.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. thieme-connect.de [thieme-connect.de]
• 8. Impact of solvent interactions on 1H and 13C chemical shifts investigated using DFT and a reference dataset recorded in CDCl3 and CCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. u-of-o-nmr-facility.blogspot.com [u-of-o-nmr-facility.blogspot.com]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. Variable Temperature NMR Spectroscopy | Spectrometer [nmr.oxinst.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. nmr.oxinst.com [nmr.oxinst.com]
• 16. tecmag.com [tecmag.com]
• 17. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 18. 2D 1H-1H COSY [nmr.chem.ucsb.edu]
• 19. TUTORIAL: 2D COSY EXPERIMENT [imserc.northwestern.edu]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. acdlabs.com [acdlabs.com]
• 22. Synthesis and structure elucidation of five new pyrimido[5,4-c]quinoline-4(3H)-one derivatives using 1D and 2D NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing recrystallization conditions for 6-Bromo-2-(piperidin-1-yl)quinoline purification

Target Compound: 6-Bromo-2-(piperidin-1-yl)quinoline (CAS: 1637483-38-5)[1] Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Application Science Technical Support Center. This portal is designed to provide field-proven insights, thermodynamic rationales, and self-validating protocols for the purification of 6-Bromo-2-(piperidin-1-yl)quinoline.

Part 1: Knowledge Base & Thermodynamic Principles (FAQs)

Q: Why is solvent selection particularly challenging for 6-Bromo-2-(piperidin-1-yl)quinoline? A: This compound presents a structural dichotomy. The planar bromoquinoline core is highly aromatic, polarizable, and lipophilic, while the piperidine ring at the 2-position introduces conformational flexibility and a basic nitrogen capable of acting as a hydrogen-bond acceptor. Purely non-polar solvents (like hexanes) cannot disrupt the dipole-dipole interactions of the quinoline nitrogens, whereas highly polar solvents fail to solvate the lipophilic core. Therefore, intermediate polarity solvents (like Ethyl Acetate) or protic solvents (like Ethanol) are required to balance solvation and crystallization[2].

Q: Why does my compound frequently "oil out" instead of forming crystals during cooling? A: Oiling out (liquid-liquid phase separation) occurs when the compound precipitates from the solution at a temperature above its melting point in that specific solvent mixture[2]. The piperidine moiety lowers the lattice energy of the crystal compared to rigid, unsubstituted quinolines. If the solution cools too rapidly, or if impurities further depress the melting point, the compound reaches supersaturation and separates as an oil rather than nucleating as a solid.

Q: What is the most reliable solvent system for the free base? A: For general quinoline derivatives, absolute ethanol is an excellent first choice due to its temperature-dependent solubility profile[2]. However, for halogenated derivatives like 6-Bromo-2-(piperidin-1-yl)quinoline, a binary anti-solvent system such as Ethyl Acetate / n-Hexane provides superior thermodynamic control over the nucleation point[2],[3].

Q: What if the free base absolutely refuses to crystallize to >99% purity? A: Exploit the basicity of the piperidine and quinoline nitrogens. By treating the free base with ethanolic hydrogen chloride, you can convert it into a hydrochloride salt. This dramatically alters the solubility profile, allowing for highly robust recrystallization from a methanol-acetone mixture, effectively leaving neutral impurities behind[4].

Part 2: Troubleshooting Desk

Fig 1: Logical workflow and troubleshooting matrix for quinoline recrystallization.

Issue 1: Severe Oiling Out During Cooling

• Cause: The saturation temperature exceeds the melting point of the impure mixture[2].

• Intervention: Do not discard the flask. Re-heat the mixture under reflux until the oil completely redissolves. Add 10-15% more of the "good" solvent (e.g., EtOAc or EtOH) to lower the saturation concentration[2]. Reduce the cooling rate to ≤ 5°C per hour.

Issue 2: No Crystal Formation (Solution Remains Clear)

• Cause: The solution has not reached the critical supersaturation threshold, or the activation energy for primary nucleation is too high[2].

• Intervention: First, try scratching the inside of the glass flask with a glass rod; the micro-abrasions create high-energy nucleation sites[2]. If this fails, introduce a microscopic seed crystal of pure compound. If still clear, boil off 20-30% of the solvent volume to concentrate the mixture, then repeat the cooling phase.

Issue 3: Co-crystallization of Colored Impurities

• Cause: Bromo-quinoline cores can undergo trace oxidative degradation, forming highly conjugated, colored byproducts that become trapped in the crystal lattice.

• Intervention: Introduce activated charcoal (10% w/w relative to crude mass) during the hot dissolution phase. Boil for 5 minutes, then perform a rapid hot gravity filtration through a pre-warmed pad of Celite to remove the charcoal before initiating the cooling phase.

Part 3: Standard Operating Procedures (SOPs)

SOP A: Anti-Solvent Crystallization (Ethyl Acetate / n-Hexane)

This self-validating protocol uses visual cues (the cloud point) to ensure perfect thermodynamic conditions.

• Dissolution: Place the crude 6-Bromo-2-(piperidin-1-yl)quinoline in a round-bottom flask. Add a minimum volume of hot Ethyl Acetate (approx. 5-8 mL/g) and heat to 70°C until complete dissolution is achieved[5].

• Titration: While maintaining the temperature and continuous stirring, slowly add hot n-Hexane dropwise[3].

• Cloud Point Validation: Cease the addition of n-Hexane the exact moment the solution exhibits a persistent, faint milky turbidity (the cloud point). This visually confirms the onset of supersaturation[3].

• Clarification: Add 1-2 drops of Ethyl Acetate just until the solution turns clear again.

• Growth: Remove the flask from the heat source. Allow it to cool undisturbed to room temperature over 2 hours, then transfer to an ice bath (0-5°C) for 1 hour.

• Isolation: Collect the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with 2 volumes of ice-cold n-Hexane to remove residual mother liquor. Dry in vacuo at 40°C.

Fig 2: Step-by-step anti-solvent crystallization pathway for lipophilic quinolines.

SOP B: Hydrochloride Salt Conversion & Recrystallization

Use this protocol if the free base resists purification.

• Salt Formation: Dissolve the crude free base in a minimum amount of Methanol. Slowly add a 1.5 molar equivalent of ethanolic hydrogen chloride[4]. Stir at room temperature for 30 minutes.

• Precipitation: Add Acetone dropwise to the stirring mixture until the hydrochloride salt begins to precipitate as a solid[4].

• Recrystallization: Isolate the crude salt via filtration. Redissolve the salt in a boiling mixture of Methanol/Acetone (approx. 1:4 ratio)[4].

• Isolation: Allow to cool slowly to room temperature, filter, and dry in vacuo.

Part 4: Performance Metrics & Solvent Comparison

Table 1: Solvent System Matrix for 6-Bromo-2-(piperidin-1-yl)quinoline

Solvent System	Technique	Ratio / Condition	Expected Yield	Purity Profile	Key Advantage / Causality
Absolute Ethanol	Single-Solvent	~10-15 mL/g	65-75%	Moderate-High	Simple workflow; hydrogen bonding solvates the piperidine ring efficiently[2].
EtOAc / n-Hexane	Anti-Solvent	1:3 to 1:5	80-88%	High	Excellent thermodynamic control; forces the lipophilic core out of solution[3].
Methanol / Acetone	Salt Recrystallization	1:4 (MeOH:Acetone)	70-80%	Very High (>99%)	Completely bypasses oiling out; effectively purges neutral organic impurities[4].

Part 5: References

• Title: US2474823A - Quinoline compounds and process of making same. Source: Google Patents. URL:

• Title: Synthesis and biological screening of some novel Quinoline derivatives. Source: Der Pharma Chemica. URL: [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US2474823A - Quinoline compounds and process of making same - Google Patents [patents.google.com]
• 5. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

Structural Comparison of 6-Bromo-2-(piperidin-1-yl)quinoline and Analogous Compounds: A Comprehensive Guide for Medicinal Chemistry

As medicinal chemistry evolves, the strategic functionalization of privileged scaffolds remains a cornerstone of drug discovery. The quinoline core, particularly when substituted at the C2 position with cyclic amines like piperidine, has yielded a rich vein of bioactive molecules targeting everything from neurodegenerative diseases to ion channel dysfunctions.

This guide provides an objective, in-depth structural and pharmacological comparison between 6-Bromo-2-(piperidin-1-yl)quinoline and its key structural analogs, such as the TRPC4 inhibitor ML204 and various cholinesterase inhibitors. Designed for researchers and drug development professionals, this document synthesizes structure-activity relationships (SAR), mechanistic pathways, and field-validated experimental protocols.

Molecular Architecture & Structural Comparison

The pharmacological profile of 2-(piperidin-1-yl)quinoline derivatives is dictated by the electronic and steric interplay between the quinoline core and its substituents.

• The C2-Piperidine Moiety: The incorporation of a piperidine ring at the C2 position significantly alters the molecule's electronic distribution. The lone pair on the piperidine nitrogen delocalizes into the quinoline π -system, increasing overall electron density and basicity. This basic nitrogen is critical for target engagement, often participating in hydrogen bonding or cation- π interactions within protein binding pockets [1].

• The C6-Bromo Substitution (6-Bromo-2-(piperidin-1-yl)quinoline): The presence of a heavy halogen at the C6 position serves a dual purpose. Pharmacologically, it increases the lipophilicity (LogP) of the molecule, which is a crucial factor for enhancing blood-brain barrier (BBB) permeability in neuroactive compounds. Synthetically, the C6-bromide acts as an ideal electrophilic handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), allowing for rapid late-stage functionalization to explore chemical space [3].

• The C4-Methyl Substitution (ML204): In ML204 (4-Methyl-2-(piperidin-1-yl)quinoline), the C4-methyl group provides a steric boundary that restricts the rotational freedom of the molecule within the TRPC4 channel pore, locking it into a bioactive conformation that maximizes antagonistic potency [1].

Quantitative Data Summary

The table below summarizes the structural features and biological performance of 6-Bromo-2-(piperidin-1-yl)quinoline against its primary analogs.

Compound Name	CAS RN	Key Structural Variations	Primary Biological Target	Potency / IC 50​	Application
6-Bromo-2-(piperidin-1-yl)quinoline	1637483-38-5	C6-Bromo, C2-Piperidine	Broad-spectrum intermediate	N/A (Building Block)	Library synthesis via cross-coupling [3]
ML204 (4-Methyl analog)	5465-86-1	C4-Methyl, C2-Piperidine	TRPC4 / TRPC5 Ion Channels	0.96 μ M (TRPC4)	Smooth muscle/neurological research [1]
2-(Piperidin-1-yl)quinoline-3-carbaldehyde	326008-59-7	C3-Carbaldehyde, C2-Piperidine	Acetylcholinesterase (AChE)	Low micromolar range	Alzheimer's disease research [2]

Pharmacological Relevance & Mechanism of Action

To understand the utility of these compounds, we must examine their specific mechanisms of action. The 2-(piperidin-1-yl)quinoline scaffold is highly privileged, meaning minor structural tweaks can completely shift target selectivity.

For instance, ML204 is a highly selective antagonist for Transient Receptor Potential Canonical 4 (TRPC4) channels. TRPC4 channels are non-selective cation channels activated downstream of G-protein coupled receptors (GPCRs) like the μ -opioid or M3 muscarinic receptors. ML204 directly binds to the TRPC4 channel, blocking the influx of intracellular calcium ( Ca2+ ) without interfering with the upstream GPCR or Phospholipase C (PLC) signaling cascade [1].

Fig 1. TRPC4 channel inhibition pathway by 2-(piperidin-1-yl)quinoline derivatives.

Conversely, analogs possessing a C3-carbaldehyde or extended hydrazone moieties shift their affinity toward Acetylcholinesterase (AChE) . The basic piperidine nitrogen interacts with the catalytic anionic site (CAS) of AChE, while the extended quinoline system π -stacks with aromatic residues in the peripheral anionic site (PAS), effectively blocking the hydrolysis of acetylcholine [2].

Experimental Protocols & Methodologies

To objectively evaluate the performance of 6-Bromo-2-(piperidin-1-yl)quinoline derivatives synthesized in your lab, robust, self-validating experimental systems are required. Below are the gold-standard protocols for assessing the two primary activities associated with this scaffold.

Protocol A: High-Throughput Intracellular Calcium Assay (TRPC4 Inhibition)

This protocol utilizes fluorescence-based kinetic reading to measure Ca2+ influx, validating the antagonistic properties of quinoline derivatives like ML204.

Rationale & Causality: Fluo-4 AM is specifically chosen over older dyes like Fura-2 because its high quantum yield at 488 nm excitation perfectly aligns with the argon lasers used in high-throughput plate readers (e.g., FLIPR), maximizing the signal-to-noise ratio during rapid kinetic events.

• Cell Preparation: Plate HEK293 cells stably expressing TRPC4 β and μ -opioid receptors at a density of 30,000 cells/well in 384-well black-walled, clear-bottom plates.

  • Causality: Black walls absorb scattered light, preventing well-to-well optical crosstalk during fluorescence excitation.

• Dye Loading: Incubate cells with 2 μ M Fluo-4 AM and 0.02% Pluronic F-127 in assay buffer (Hank's Balanced Salt Solution with 20 mM HEPES, pH 7.4) for 45 minutes at 37°C.

  • Causality: Pluronic F-127 acts as a non-ionic surfactant, preventing the highly lipophilic AM ester dye from aggregating in aqueous media, thereby facilitating uniform cellular uptake.

• Compound Incubation: Add the synthesized quinoline derivatives in a concentration-response format (0.01 to 30 μ M). Incubate for 15 minutes.

  • Validation Control: Include 10 μ M ML204 as a positive control for complete channel block to define the assay's maximum inhibition window.

• Agonist Stimulation: Inject DAMGO (1 μ M) to activate the μ -OR, initiating the G-protein cascade that opens TRPC4.

• Kinetic Readout: Measure fluorescence continuously using a FLIPR Tetra (Ex: 488 nm, Em: 515-575 nm) for 3 minutes. Calculate the IC 50​ based on the peak fluorescence reduction.

Fig 2. High-throughput intracellular calcium assay workflow for TRPC4 inhibitors.

Protocol B: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

For derivatives modeled after 2-(piperidin-1-yl)quinoline-3-carbaldehyde, Ellman's method remains the most reliable kinetic assay [4].

Rationale & Causality: Ellman's reagent (DTNB) is utilized because it reacts instantaneously with the thiocholine produced by AChE-mediated hydrolysis of acetylthiocholine. This reaction yields 5-thio-2-nitrobenzoate (TNB − ), a yellow anion that absorbs strongly at 412 nm, providing a continuous, quantitative spectrophotometric readout.

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer adjusted strictly to pH 8.0.

  • Causality: A pH of 8.0 is the optimal physiological range for AChE enzymatic activity and prevents the spontaneous, non-enzymatic hydrolysis of the DTNB reagent that occurs at higher pH levels.

• Enzyme & Inhibitor Incubation: In a 96-well microplate, mix 0.03 U/mL Electrophorus electricus AChE with varying concentrations of the quinoline derivative. Incubate for 10 minutes at room temperature.

  • Causality: Pre-incubation allows the inhibitor to reach thermodynamic binding equilibrium with the enzyme's active site before the competitive substrate is introduced.

• Substrate Addition: Rapidly add 0.5 mM Acetylthiocholine iodide (ATCI) and 0.3 mM DTNB to initiate the reaction.

  • Validation Control: Utilize Donepezil (10 nM) as a positive control to validate assay sensitivity.

• Spectrophotometric Readout: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader. Calculate the initial velocity ( V0​ ) from the linear portion of the curve to determine the IC 50​ .

Conclusion & Strategic Recommendations

When designing novel therapeutics, the choice of the starting scaffold dictates the trajectory of the research. 6-Bromo-2-(piperidin-1-yl)quinoline is not an endpoint drug, but rather a highly optimized, versatile building block. Its C6-bromo group offers a distinct synthetic advantage over ML204 or the C3-carbaldehyde analogs, allowing chemists to rapidly generate diverse libraries via transition-metal catalysis. By utilizing the self-validating protocols outlined above, researchers can systematically map the SAR of newly synthesized analogs, directing them toward either neurodegenerative targets (AChE) or smooth muscle/neurological targets (TRPC4/5).

References

• Miller, M. R., et al. (2011). Identification of ML204, a novel potent antagonist that selectively modulates native TRPC4/C5 ion channels. Journal of Biological Chemistry, 286(38), 33436-33446. URL:[Link]

• Ellman, G. L., Courtney, K. D., Andres, V., & Featherstone, R. M. (1961). A new and rapid colorimetric determination of acetylcholinesterase activity. Biochemical Pharmacology, 7(2), 88-95. URL:[Link]